Tiglylcarnitine-d3

Core Science & Biosynthesis

The Role of Tiglylcarnitine-d3 in Metabolomics: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tiglylcarnitine-d3, detailing its function, application, and significance in the field of metabolomics. It is designed to serve as a technical resource for professionals engaged in metabolic research and drug development, offering insights into its use as an internal standard for the precise quantification of its endogenous counterpart, tiglylcarnitine (B1262128).

Introduction to Tiglylcarnitine and its Metabolic Significance

Tiglylcarnitine (C5:1) is a short-chain acylcarnitine that plays a crucial role in intermediary metabolism. It is an ester of carnitine and tiglic acid, with its formation intrinsically linked to the catabolism of the branched-chain amino acid, isoleucine. The general function of acylcarnitines is to facilitate the transport of fatty acids and organic acids into the mitochondria for subsequent energy production through beta-oxidation.

The accumulation of specific acylcarnitines can be indicative of metabolic dysregulation. Elevated levels of tiglylcarnitine in biological fluids such as blood and urine are a key biomarker for certain inborn errors of metabolism, most notably beta-ketothiolase deficiency (BKT), also known as mitochondrial acetoacetyl-CoA thiolase deficiency. This autosomal recessive disorder affects the breakdown of isoleucine and ketone bodies. Therefore, the accurate measurement of tiglylcarnitine is of significant diagnostic importance.

The Pivotal Role of Tiglylcarnitine-d3 in Quantitative Metabolomics

In metabolomics, particularly in studies employing mass spectrometry (MS), the precise and accurate quantification of endogenous metabolites is paramount. However, various factors during sample preparation and analysis, such as ion suppression or enhancement in the MS source, can introduce variability and inaccuracy. To mitigate these effects, stable isotope-labeled internal standards are employed.

Tiglylcarnitine-d3 is the deuterated form of tiglylcarnitine, meaning that three of its hydrogen atoms have been replaced with deuterium (B1214612) atoms. This isotopic labeling makes it chemically identical to the endogenous tiglylcarnitine but with a different mass-to-charge ratio (m/z), allowing it to be distinguished by the mass spectrometer. By adding a known amount of Tiglylcarnitine-d3 to a biological sample at the beginning of the workflow, it experiences the same processing and analytical variations as the endogenous analyte. The ratio of the signal from the endogenous tiglylcarnitine to the signal from the Tiglylcarnitine-d3 internal standard is then used for accurate quantification, effectively normalizing for any experimental inconsistencies.

Isoleucine Catabolism and the Formation of Tiglylcarnitine

Tiglylcarnitine originates from the mitochondrial catabolism of the essential amino acid isoleucine. The pathway involves a series of enzymatic reactions that ultimately produce acetyl-CoA and propionyl-CoA, which can then enter the citric acid cycle for energy production. A key intermediate in this pathway is tiglyl-CoA. Under normal metabolic conditions, tiglyl-CoA is further metabolized. However, in the case of enzymatic defects such as beta-ketothiolase deficiency, upstream metabolites, including tiglyl-CoA, accumulate. This excess tiglyl-CoA can then be conjugated with carnitine by carnitine acyltransferases to form tiglylcarnitine, which is subsequently exported from the mitochondria and can be detected at elevated levels in the blood and urine.

Figure 1: Simplified pathway of isoleucine catabolism leading to the formation of Tiglylcarnitine.

Experimental Protocol: Quantification of Tiglylcarnitine using Tiglylcarnitine-d3 and LC-MS/MS

The following is a generalized protocol for the analysis of acylcarnitines, including tiglylcarnitine, in biological samples such as plasma or dried blood spots (DBS) using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents

• Tiglylcarnitine analytical standard

• Tiglylcarnitine-d3 internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Biological samples (e.g., plasma, serum, DBS)

• Centrifuge tubes

• Autosampler vials

Sample Preparation

• Preparation of Internal Standard Working Solution: Prepare a working solution of Tiglylcarnitine-d3 in a suitable solvent, such as methanol or a methanol/water mixture. The concentration should be optimized based on the expected endogenous levels of tiglylcarnitine and the sensitivity of the mass spectrometer.

• Sample Extraction:

  • For Plasma/Serum: To a 100 µL aliquot of plasma or serum, add a specified volume of the internal standard working solution. Then, add a protein precipitation solvent, such as methanol or acetonitrile (typically 3-4 volumes), to precipitate proteins. Vortex the mixture thoroughly.

  • For Dried Blood Spots (DBS): Punch out a 3 mm disk from the DBS card and place it into a well of a 96-well plate. Add the internal standard working solution in a methanol-based extraction solvent and incubate to allow for the extraction of acylcarnitines.

• Centrifugation: Centrifuge the plasma/serum samples at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins. For DBS, centrifugation of the plate may be performed to settle any particulate matter.

• Supernatant Transfer: Carefully transfer the supernatant containing the extracted acylcarnitines to a clean tube or a well of a new 96-well plate.

• Evaporation and Reconstitution (Optional but Recommended): The supernatant can be evaporated to dryness under a gentle stream of nitrogen. The dried extract is then reconstituted in a smaller volume of a solvent compatible with the LC mobile phase. This step concentrates the analytes and allows for solvent exchange.

LC-MS/MS Analysis

• Liquid Chromatography (LC): Chromatographic separation is typically performed using a reversed-phase C18 column or a HILIC column. A gradient elution with mobile phases consisting of water and acetonitrile or methanol, often with an additive like formic acid or ammonium (B1175870) formate, is used to separate the acylcarnitines.

• Mass Spectrometry (MS): A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is commonly used. The analysis is performed in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity. Specific precursor-to-product ion transitions are monitored for both endogenous tiglylcarnitine and the Tiglylcarnitine-d3 internal standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tiglylcarnitine	[To be optimized]	85	[To be optimized]
Tiglylcarnitine-d3	[To be optimized +3]	85	[To be optimized]

Note: The exact m/z values for the precursor ions and the optimal collision energies will need to be determined empirically on the specific mass spectrometer being used.

Data Analysis and Quantification

The concentration of tiglylcarnitine in the sample is calculated by comparing the peak area ratio of the endogenous analyte to the internal standard (Tiglylcarnitine/Tiglylcarnitine-d3) against a calibration curve. The calibration curve is generated by analyzing a series of standards containing known concentrations of unlabeled tiglylcarnitine and a fixed concentration of Tiglylcarnitine-d3.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantitative analysis of tiglylcarnitine in a metabolomics study.

Figure 2: Experimental workflow for the quantification of Tiglylcarnitine using an internal standard.

Quantitative Data Summary

The following table summarizes typical concentration ranges and performance metrics for the quantification of short-chain acylcarnitines, including tiglylcarnitine, using LC-MS/MS with internal standards. These values can vary depending on the specific methodology, instrumentation, and biological matrix.

Parameter	Typical Value/Range	Reference
Linearity (Correlation Coefficient, R²)	> 0.99
Limit of Detection (LOD)	~0.5 ng/mL for short-chain acylcarnitines
Recovery	> 88%
Inter-day Precision (%RSD)	< 15%
Accuracy (%Bias)	Within ±15%

Conclusion

Tiglylcarnitine-d3 is an indispensable tool in modern metabolomics, enabling the accurate and reliable quantification of its endogenous counterpart, tiglylcarnitine. Its use as an internal standard is critical for overcoming the inherent variability of mass spectrometry-based analyses, thereby ensuring high-quality data for both clinical diagnostics and basic research. A thorough understanding of the metabolic pathways involving tiglylcarnitine, coupled with robust and well-validated analytical methods utilizing Tiglylcarnitine-d3, is essential for advancing our knowledge

Tiglylcarnitine-d3: A Technical Guide to its Application as a Stable Isotope-Labeled Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the use of Tiglylcarnitine-d3 as a stable isotope-labeled internal standard for the accurate quantification of tiglylcarnitine (B1262128) in biological matrices. This document provides comprehensive experimental protocols, quantitative data, and visual representations of the underlying metabolic pathways and analytical workflows.

Introduction

Tiglylcarnitine is a short-chain acylcarnitine that serves as a key biomarker in the diagnosis and monitoring of certain inborn errors of metabolism, particularly those related to the breakdown of the branched-chain amino acid isoleucine.[1][2] Accurate and precise quantification of tiglylcarnitine is crucial for clinical diagnostics and metabolic research. Stable isotope dilution mass spectrometry (SID-MS) is the gold standard for quantitative analysis, and Tiglylcarnitine-d3 is a critical reagent for this application.[3] Its deuterium (B1214612) label ensures that it is chemically identical to the endogenous analyte but mass-shifted, allowing for correction of matrix effects and variations in sample preparation and instrument response.[4]

Physicochemical Properties

A summary of the key physicochemical properties of Tiglylcarnitine and its deuterated analog is presented below.

Property	Tiglylcarnitine	Tiglylcarnitine-d3
Chemical Formula	C₁₂H₂₁NO₄	C₁₂H₁₈D₃NO₄
Monoisotopic Mass	243.1471 u	246.1659 u
Molecular Weight	243.30 g/mol	246.32 g/mol
Synonyms	(R)-3-carboxy-2-(tigloyloxy)propyl]trimethylammonium	(R)-3-carboxy-2-[(2E)-2-methylbut-2-enoyl]oxy-N,N,N-tri(methyl-d3)propan-1-aminium

Metabolic Context of Tiglylcarnitine

Tiglylcarnitine is an intermediate in the catabolic pathway of the essential amino acid isoleucine.[5][6] When the normal metabolic flow is disrupted due to genetic defects in specific enzymes, intermediates such as tiglyl-CoA accumulate.[7] This excess tiglyl-CoA is then conjugated with carnitine to form tiglylcarnitine, which is subsequently excreted. Therefore, elevated levels of tiglylcarnitine in blood and urine are indicative of metabolic disorders such as 2-methyl-3-hydroxybutyryl-CoA dehydrogenase deficiency and beta-ketothiolase deficiency.[1]

Isoleucine Catabolism Pathway

The following diagram illustrates the metabolic pathway leading to the formation of tiglylcarnitine from isoleucine.

Isoleucine catabolism and Tiglylcarnitine formation.

Quantitative Analysis by LC-MS/MS

The use of Tiglylcarnitine-d3 as an internal standard is essential for the accurate quantification of tiglylcarnitine by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Experimental Workflow

The general workflow for the analysis of tiglylcarnitine in plasma samples using Tiglylcarnitine-d3 is depicted below.

Workflow for Tiglylcarnitine quantification.

Experimental Protocols

The following are detailed protocols for the quantification of tiglylcarnitine in plasma.

1. Sample Preparation

This protocol is a common method for the extraction of acylcarnitines from plasma.[8]

• Materials:

  • Plasma samples

  • Tiglylcarnitine-d3 internal standard working solution (concentration to be optimized based on expected analyte levels)

  • Methanol (B129727) (LC-MS grade)

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

• Procedure:

  • Pipette 100 µL of plasma into a microcentrifuge tube.

  • Add a known amount of the Tiglylcarnitine-d3 internal standard working solution.

  • Add 300 µL of ice-cold methanol to precipitate proteins.

  • Vortex the mixture for 20 seconds.

  • Incubate at 4°C for 20 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

2. Liquid Chromatography

Chromatographic conditions should be optimized to achieve separation from isobaric compounds. The following is an example of a suitable method.[9]

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Column:

  • C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A:

  • 0.1% Formic acid in water

• Mobile Phase B:

  • 0.1% Formic acid in acetonitrile

• Gradient:

  • A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step. The exact gradient profile should be optimized for the specific column and system.

• Flow Rate:

  • 0.3 - 0.5 mL/min

• Column Temperature:

  • 40 °C

• Injection Volume:

  • 5 - 10 µL

3. Mass Spectrometry

The mass spectrometer is operated in positive electrospray ionization mode with Multiple Reaction Monitoring (MRM) for selective and sensitive detection.

• Instrumentation:

  • Tandem mass spectrometer (e.g., triple quadrupole)

• Ionization Source:

  • Electrospray Ionization (ESI), positive mode

• MRM Transitions:

  • The precursor ion (Q1) is the protonated molecule [M+H]⁺, and the product ion (Q3) is typically the characteristic fragment at m/z 85, which corresponds to the loss of the acyl group.[9]

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
Tiglylcarnitine	244.1	85.1	Optimized for instrument
Tiglylcarnitine-d3 (IS)	247.1	85.1	Optimized for instrument

Note: Collision energies need to be optimized for the specific mass spectrometer being used.

Data Presentation and Quantification

Calibration Curve: A calibration curve is constructed by analyzing a series of calibration standards containing known concentrations of tiglylcarnitine and a fixed concentration of Tiglylcarnitine-d3. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the analyte. A linear regression analysis is then used to determine the concentration of tiglylcarnitine in unknown samples.

Method Validation: The analytical method should be validated according to regulatory guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and matrix effects.

Conclusion

Tiglylcarnitine-d3 is an indispensable tool for the reliable quantification of tiglylcarnitine in biological samples. Its use as a stable isotope-labeled internal standard in conjunction with LC-MS/MS allows for highly accurate and precise measurements, which are essential for the diagnosis and research of metabolic disorders. The detailed protocols and data presented in this guide provide a solid foundation for the implementation of this analytical methodology in clinical and research laboratories.

References

• 1. Plasma acylcarnitines [testguide.adhb.govt.nz]
• 2. Mass Spectrometric Analysis of L-carnitine and its Esters: Potential Biomarkers of Disturbances in Carnitine Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lumiprobe.com [lumiprobe.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. AMINO ACID METABOLISM : BRANCHED-CHAIN AMINO ACID DEGRADATION [education.med.nyu.edu]
• 6. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LC-MS/MS Analysis of 25 Underivatized Acylcarnitines for Differential Diagnosis [restek.com]
• 9. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Tiglylcarnitine-d3 in Advancing Fatty Acid Oxidation Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling the Complexities of Fatty Acid Oxidation

Fatty acid oxidation (FAO) is a fundamental metabolic process responsible for generating a significant portion of the body's energy, particularly during periods of fasting and sustained physical activity. This intricate pathway involves the breakdown of fatty acids into acetyl-CoA, which subsequently enters the tricarboxylic acid (TCA) cycle to produce ATP. Carnitine and its acylated derivatives, known as acylcarnitines, are indispensable for the transport of long-chain fatty acids across the inner mitochondrial membrane, a critical step for their oxidation.[1][2] The study of FAO is paramount in understanding numerous physiological and pathological states, including metabolic syndromes, cardiovascular diseases, and a class of genetic disorders known as inborn errors of metabolism (IEMs).[3][4]

Tiglylcarnitine (B1262128), an acylcarnitine, is a key biomarker for specific IEMs, such as isovaleric acidemia, where its accumulation signals a defect in the leucine (B10760876) catabolic pathway.[1][5] To accurately quantify endogenous levels of tiglylcarnitine and other acylcarnitines in biological samples, researchers rely on highly sensitive and specific analytical techniques. Stable isotope-labeled compounds, such as Tiglylcarnitine-d3, have become indispensable tools in this field, primarily serving as internal standards in mass spectrometry-based methods.[6][7] This technical guide provides an in-depth exploration of the application of Tiglylcarnitine-d3 in fatty acid oxidation research, with a focus on its role in quantitative analysis.

The Principle of Stable Isotope Dilution Mass Spectrometry

Stable isotope dilution mass spectrometry (SID-MS) is a gold-standard analytical technique for the accurate quantification of metabolites in complex biological matrices. This method relies on the addition of a known amount of a stable isotope-labeled version of the analyte of interest (in this case, Tiglylcarnitine-d3) to the sample at the earliest stage of analysis. This labeled compound, often referred to as an internal standard, is chemically identical to the endogenous analyte but has a higher mass due to the incorporation of heavy isotopes (e.g., deuterium (B1214612), ¹³C, ¹⁵N).

Because the internal standard and the endogenous analyte exhibit nearly identical chemical and physical properties, they behave similarly during sample preparation, extraction, and chromatographic separation. Any loss of the analyte during these steps will be mirrored by a proportional loss of the internal standard. In the mass spectrometer, the endogenous analyte and the internal standard are distinguished by their mass-to-charge ratio (m/z). By measuring the ratio of the signal intensity of the endogenous analyte to that of the known amount of the internal standard, a highly accurate and precise quantification of the endogenous analyte can be achieved, effectively correcting for matrix effects and variations in sample processing.[4]

Tiglylcarnitine-d3: A Vital Internal Standard

In the context of fatty acid oxidation research, Tiglylcarnitine-d3 serves as an ideal internal standard for the quantification of endogenous tiglylcarnitine. The "d3" designation indicates that three hydrogen atoms in the molecule have been replaced with deuterium atoms, increasing its mass by three daltons. This mass difference allows for its clear differentiation from the natural, unlabeled tiglylcarnitine during mass spectrometric analysis.[6][7]

The primary application of Tiglylcarnitine-d3 is in targeted metabolomics studies using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). By spiking biological samples (e.g., plasma, urine, tissue homogenates) with a known concentration of Tiglylcarnitine-d3, researchers can accurately determine the levels of endogenous tiglylcarnitine. This is particularly crucial in the diagnosis and monitoring of IEMs where specific acylcarnitine profiles are indicative of underlying enzymatic defects.[4][8]

Experimental Protocol: Quantification of Tiglylcarnitine using Tiglylcarnitine-d3

The following protocol outlines a general procedure for the quantification of tiglylcarnitine in biological samples using Tiglylcarnitine-d3 as an internal standard with LC-MS/MS. This protocol is a composite based on established methods for acylcarnitine analysis and should be optimized for specific laboratory conditions and sample types.[2][9]

Sample Preparation

Proper sample preparation is critical for accurate and reproducible results. The goal is to extract the acylcarnitines from the biological matrix while removing interfering substances.

For Plasma/Serum:

• To a 100 µL aliquot of plasma or serum in a microcentrifuge tube, add 400 µL of ice-cold methanol (B129727) containing a known concentration of Tiglylcarnitine-d3 (and other deuterated acylcarnitine internal standards if a panel is being analyzed).[7]

• Vortex the mixture vigorously for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

For Tissue:

• Weigh approximately 20-50 mg of frozen tissue.

• Add 1 mL of ice-cold 80% methanol containing the Tiglylcarnitine-d3 internal standard.

• Homogenize the tissue using a bead beater or a Dounce homogenizer on ice.

• Centrifuge the homogenate at 14,000 x g for 15 minutes at 4°C.

• Transfer the supernatant to a new tube and proceed with evaporation and reconstitution as described for plasma/serum.

Quantitative Data from a Representative Acylcarnitine Analysis Method

The following table summarizes typical performance characteristics for an LC-MS/MS method for acylcarnitine quantification, demonstrating the high level of precision and recovery achievable with the use of stable isotope-labeled internal standards.

Parameter	Acetylcarnitine (C2)	Palmitoylcarnitine (C16)
Recovery	87.8%	85.4%
Intra-day Precision (CV%)	4.2% - 7.5%	3.1% - 6.8%
Inter-day Precision (CV%)	6.1% - 7.6%	5.5% - 8.2%
Linearity (r²)	>0.99	>0.99
Data adapted from a representative LC/MS/MS method for acylcarnitine quantification.[10]

LC-MS/MS Instrumentation and Parameters

The analysis is typically performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Chromatographic Column: A C18 reversed-phase column is commonly used for the separation of acylcarnitines.

• Mobile Phase: A gradient elution with water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to improve ionization, is typical.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is used.

• Mass Spectrometry Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. The mass spectrometer is programmed to monitor specific precursor-to-product ion transitions for both endogenous tiglylcarnitine and the Tiglylcarnitine-d3 internal standard.

  • Tiglylcarnitine (endogenous): The exact m/z transition would be determined by direct infusion of a pure standard.

  • Tiglylcarnitine-d3 (internal standard): The precursor ion will be [M+3]+ and will fragment to a characteristic product ion.

Data Analysis and Quantification

• The peak areas for the endogenous tiglylcarnitine and the Tiglylcarnitine-d3 internal standard are integrated using the instrument's software.

• A response ratio is calculated by dividing the peak area of the endogenous analyte by the peak area of the internal standard.

• A calibration curve is constructed by analyzing a series of calibration standards with known concentrations of unlabeled tiglylcarnitine and a fixed concentration of Tiglylcarnitine-d3. The response ratios of the standards are plotted against their concentrations.

• The concentration of tiglylcarnitine in the biological sample is then determined by interpolating its response ratio on the calibration curve.

Visualizing the Workflow and Pathways

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

General workflow for a fatty acid oxidation tracer study.

The carnitine shuttle mechanism for fatty acid transport.

Workflow for sample preparation and LC-MS/MS analysis.

Conclusion

Tiglylcarnitine-d3 is a critical tool for researchers and clinicians investigating fatty acid oxidation and related metabolic disorders. While its primary role is as an internal standard for the accurate quantification of endogenous tiglylcarnitine via stable isotope dilution mass spectrometry, the insights gained from such precise measurements are invaluable. This technical guide provides a foundational understanding of the principles and a practical framework for the application of Tiglylcarnitine-d3 in a research setting. The continued use and development of stable isotope-labeled standards will undoubtedly further our understanding of the intricate network of metabolic pathways and aid in the development of novel diagnostic and therapeutic strategies for a range of human diseases.

References

• 1. L-carnitine therapy in isovaleric acidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 5. Isovaleric acidemia: Therapeutic response to supplementation with glycine, l-carnitine, or both in combination and a 10-year follow-up case study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lumiprobe.com [lumiprobe.com]
• 7. Plasma acylcarnitine profiling indicates increased fatty acid oxidation relative to tricarboxylic acid cycle capacity in young, healthy low birth weight men - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evaluation of Metabolic Defects in Fatty Acid Oxidation Using Peripheral Blood Mononuclear Cells Loaded with Deuterium-Labeled Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A new LC-ESI-MS/MS method to measure long-chain acylcarnitine levels in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bevital.no [bevital.no]

An In-depth Technical Guide to Isotopic Labeling in Quantitative Proteomics and Metabolomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of systems biology and drug development, the precise quantification of proteins and metabolites is paramount to understanding complex biological processes and identifying therapeutic targets. Isotopic labeling, coupled with mass spectrometry, has become a cornerstone for accurate and high-throughput quantitative analysis in both proteomics and metabolomics. This guide provides a comprehensive technical overview of the core principles, detailed experimental protocols, and data interpretation strategies for key isotopic labeling techniques.

Part 1: Quantitative Proteomics

Quantitative proteomics provides a lens to observe the dynamic changes in protein abundance in response to various stimuli, disease states, or drug treatments. Isotopic labeling methods in proteomics enhance quantitative accuracy by allowing for the differential labeling of samples, which are then combined and analyzed in a single mass spectrometry run, minimizing experimental variability.[1][2]

Stable Isotope Labeling by Amino acids in Cell culture (SILAC)

SILAC is a metabolic labeling approach where cells are cultured in media containing "light" or "heavy" isotopic forms of essential amino acids.[3][4] This in vivo labeling strategy allows for the combination of different cell populations at the earliest stage of an experiment, providing high quantitative accuracy.[1][5]

This protocol outlines a typical SILAC experiment for comparing protein expression between two cell populations (e.g., control vs. treated).

• Cell Culture and Labeling:

  • Culture two populations of cells in parallel. One population is grown in "light" medium containing normal amino acids (e.g., ¹²C₆-Arginine, ¹²C₆-Lysine).

  • The second population is cultured in "heavy" medium where the normal amino acids are replaced with their stable isotope-labeled counterparts (e.g., ¹³C₆-Arginine, ¹³C₆¹⁵N₂-Lysine).[6]

  • Ensure complete incorporation of the heavy amino acids by culturing the cells for at least five to six generations.[6] The incorporation efficiency, which should be >99%, can be verified by a preliminary mass spectrometry analysis.[6]

• Experimental Treatment:

  • Once fully labeled, apply the desired experimental treatment to the "heavy" labeled cell population while the "light" population serves as a control.

• Sample Harvesting and Lysis:

  • Harvest both cell populations and wash with ice-cold PBS.

  • Combine the "light" and "heavy" cell pellets at a 1:1 ratio based on cell count or protein concentration.

  • Lyse the combined cell pellet using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Digestion:

  • Quantify the protein concentration of the lysate using a BCA assay.

  • Reduce the proteins by adding dithiothreitol (B142953) (DTT) to a final concentration of 10 mM and incubating at 56°C for 30 minutes.

  • Alkylate the proteins by adding iodoacetamide (B48618) to a final concentration of 55 mM and incubating in the dark at room temperature for 20 minutes.

  • Digest the proteins into peptides overnight at 37°C using a sequencing-grade modified trypsin (typically at a 1:50 enzyme-to-protein ratio).

• Peptide Cleanup and Fractionation:

  • Desalt the resulting peptide mixture using a C18 StageTip or solid-phase extraction (SPE) cartridge.

  • For complex samples, further fractionate the peptides using techniques like strong cation exchange (SCX) or high-pH reversed-phase chromatography to improve proteome coverage.[1]

• LC-MS/MS Analysis:

  • Analyze the desalted and fractionated peptides using a high-resolution Orbitrap mass spectrometer coupled with a nano-liquid chromatography system.

  • The mass spectrometer will detect pairs of chemically identical peptides that differ in mass due to the isotopic labels.

• Data Analysis:

  • Process the raw mass spectrometry data using software such as MaxQuant or Proteome Discoverer.[5][7]

  • The software will identify peptides and quantify the relative abundance of each protein by calculating the ratio of the signal intensities of the "heavy" and "light" peptide pairs.[8]

Protein ID	Gene Name	Protein Description	H/L Ratio	Log2(H/L)	p-value	Regulation
P04637	TP53	Cellular tumor antigen p53	2.54	1.34	0.001	Upregulated
P60709	ACTB	Actin, cytoplasmic 1	0.98	-0.03	0.89	Unchanged
Q06830	HSP90AA1	Heat shock protein HSP 90-alpha	0.45	-1.15	0.005	Downregulated

This table presents example data and does not reflect actual experimental results.

Caption: General experimental workflow for a SILAC-based quantitative proteomics experiment.

Tandem Mass Tags (TMT) and Isobaric Tags for Relative and Absolute Quantitation (iTRAQ)

TMT and iTRAQ are chemical labeling techniques that utilize isobaric tags.[9] These tags have the same total mass but are composed of different isotopes in their reporter and balancer regions.[9] Peptides from different samples are labeled with distinct isobaric tags. Upon fragmentation in the mass spectrometer, the reporter ions are released, and their relative intensities are used for quantification.[9][10] A key advantage of these methods is the ability to multiplex several samples (up to 18 with TMTpro) in a single experiment.[9]

This protocol provides a general workflow for a TMT-based quantitative proteomics experiment.

• Protein Extraction and Digestion:

  • Extract proteins from each sample (e.g., cell lysates, tissues) using a suitable lysis buffer.

  • Quantify the protein concentration for each sample.

  • Take an equal amount of protein from each sample (e.g., 100 µg).

  • Reduce, alkylate, and digest the proteins with trypsin as described in the SILAC protocol.

• TMT Labeling:

  • Desalt the resulting peptide digests.

  • Reconstitute the dried peptides in a labeling buffer (e.g., 100 mM TEAB).

  • Reconstitute the TMT reagents in anhydrous acetonitrile.[11]

  • Add the appropriate TMT reagent to each peptide sample.[11]

  • Incubate at room temperature for 1 hour to allow the labeling reaction to complete.[11]

  • Quench the reaction by adding hydroxylamine.[11]

• Sample Pooling and Fractionation:

  • Combine all TMT-labeled samples into a single tube.

  • Desalt the pooled sample.

  • Fractionate the combined peptide mixture using high-pH reversed-phase chromatography or strong cation exchange chromatography to reduce sample complexity and increase proteome coverage.[9][12]

• LC-MS/MS Analysis:

  • Analyze each fraction by LC-MS/MS.

  • In the MS1 scan, all isobarically labeled peptides for a given peptide sequence will appear as a single precursor ion.

  • Select the precursor ion for fragmentation (MS2 scan).

  • Upon fragmentation, the reporter ions with different masses are generated, and their intensities are measured.

• Data Analysis:

  • Use proteomics software (e.g., Proteome Discoverer, MaxQuant) to process the raw data.

  • The software will identify the peptides from the fragmentation spectra and quantify the relative protein abundance based on the intensities of the reporter ions for each TMT tag.[13]

Protein ID	Gene Name	TMT-126 (Control 1)	TMT-127 (Control 2)	TMT-128 (Treated 1)	TMT-129 (Treated 2)	Fold Change (Treated/Control)	p-value
P02768	ALB	1.02	0.99	1.01	0.98	1.00	0.95
P06733	EGFR	1.00	1.03	0.52	0.49	0.50	0.002
P10636	MAPK3	0.98	1.01	1.95	2.03	2.00	0.001

This table presents example data and does not reflect actual experimental results. Reporter ion intensities are normalized to a reference channel.

Caption: General workflow for TMT or iTRAQ-based quantitative proteomics.

Part 2: Quantitative Metabolomics

Quantitative metabolomics aims to measure the dynamic changes in the concentrations of small molecules (metabolites) within a biological system. Stable isotope labeling is a powerful tool in metabolomics for tracing the flow of atoms through metabolic pathways (fluxomics).[14]

¹³C and ¹⁵N Isotopic Labeling

In metabolomics, cells or organisms are supplied with substrates (e.g., glucose, glutamine) enriched with stable isotopes like ¹³C or ¹⁵N.[15][16] Mass spectrometry is then used to track the incorporation of these heavy isotopes into downstream metabolites, providing insights into metabolic pathway activity and flux.[17]

This protocol describes a typical experiment to trace the metabolism of glucose in cultured cells.

• Cell Culture and Labeling:

  • Culture cells to the desired confluency in standard growth medium.

  • Prepare a labeling medium by supplementing glucose-free medium with a known concentration of uniformly labeled ¹³C-glucose ([U-¹³C]-glucose).[18]

  • Remove the standard medium, wash the cells with PBS, and add the pre-warmed ¹³C-glucose labeling medium.[18]

  • Incubate the cells for a specific period (from minutes to hours) to allow for the incorporation of ¹³C into various metabolites.

• Metabolite Quenching and Extraction:

  • Rapidly quench metabolism by aspirating the labeling medium and washing the cells with ice-cold saline.

  • Immediately add a pre-chilled extraction solvent (e.g., 80% methanol) to the cells.[18]

  • Scrape the cells and collect the cell lysate/solvent mixture.

  • Centrifuge to pellet the cell debris and collect the supernatant containing the metabolites.

• Sample Preparation and LC-MS Analysis:

  • Dry the metabolite extract, for example, using a vacuum concentrator.

  • Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis.

  • Analyze the samples using a high-resolution mass spectrometer coupled to a liquid chromatography system. The mass spectrometer will detect the mass shift in metabolites due to the incorporation of ¹³C atoms.

• Data Analysis:

  • Process the raw data using specialized software (e.g., X¹³CMS, MAVEN) to identify metabolites and determine their mass isotopologue distributions (MIDs). The MID represents the fractional abundance of each isotopologue (M+0, M+1, M+2, etc.) for a given metabolite.[19]

  • Correct the raw MIDs for the natural abundance of ¹³C.

  • Use the corrected MIDs to infer the relative activity of metabolic pathways and perform metabolic flux analysis.[20]

Metabolite	M+0	M+1	M+2	M+3	M+4	M+5	M+6	Fractional Enrichment (%)
Pyruvate	0.10	0.05	0.15	0.70	-	-	-	90.0
Citrate	0.15	0.08	0.45	0.12	0.15	0.05	0.00	85.0
Glutamate	0.25	0.10	0.40	0.10	0.10	0.05	-	75.0

This table shows example Mass Isotopologue Distribution (MID) data for key metabolites after labeling with [U-¹³C]-glucose. M+n represents the fraction of the metabolite pool containing 'n' ¹³C atoms. Fractional enrichment is the percentage of the metabolite pool that is labeled.

Caption: General workflow for a ¹³C-based metabolic labeling experiment.

Part 3: Case Study - EGFR Signaling Pathway

The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical regulator of cell proliferation, survival, and differentiation, and its dysregulation is frequently implicated in cancer.[21] Quantitative proteomics is often employed to study the dynamic changes in protein expression and post-translational modifications within this pathway upon stimulation with EGF or treatment with EGFR inhibitors.[22][23]

EGFR Signaling Pathway Diagram

Caption: A simplified diagram of the EGFR signaling pathway, highlighting key protein players.

A SILAC or TMT experiment could be designed to compare the proteome of cancer cells before and after treatment with an EGFR inhibitor like gefitinib. The quantitative data would reveal which proteins in the EGFR pathway and downstream cellular processes are up- or downregulated, providing insights into the drug's mechanism of action and potential resistance mechanisms. For instance, a decrease in the phosphorylation of EGFR and downstream kinases like ERK and Akt would be expected, alongside changes in the expression of proteins involved in cell cycle progression and apoptosis.

Conclusion

Isotopic labeling techniques are indispensable tools in modern quantitative proteomics and metabolomics. They offer a robust framework for accurately quantifying dynamic changes in complex biological systems. The choice of a specific labeling strategy—be it metabolic labeling with SILAC for high accuracy in cell culture models, chemical labeling with TMT/iTRAQ for high-throughput multiplexing, or stable isotope tracing for metabolic flux analysis—depends on the specific research question and experimental design. A thorough understanding of the principles and protocols outlined in this guide will empower researchers to effectively leverage these powerful technologies in their scientific and drug development endeavors.

References

• 1. SILAC: Principles, Workflow & Applications in Proteomics - Creative Proteomics Blog [creative-proteomics.com]
• 2. chempep.com [chempep.com]
• 3. protocols.io [protocols.io]
• 4. Comparing iTRAQ, TMT and SILAC | Silantes [silantes.com]
• 5. researchgate.net [researchgate.net]
• 6. SILAC - Based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 7. The Trans-Proteomic Pipeline: Robust Mass Spectrometry-based Proteomics Data Analysis Suite - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. TMT Quantitative Proteomics: A Comprehensive Guide to Labeled Protein Analysis - MetwareBio [metwarebio.com]
• 10. iTRAQ in Proteomics: Principles, Differences, and Applications - Creative Proteomics [creative-proteomics.com]
• 11. TMT Sample Preparation for Proteomics Facility Submission and Subsequent Data Analysis [jove.com]
• 12. Improved proteome coverage by using iTRAQ labelling and peptide OFFGEL fractionation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. GitHub - ccmeyer/TMT-analysis: Pipeline to analyze TMT-labeled proteomics data, assign gene ontological functions and compare global protein changes across samples. [github.com]
• 14. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | 15N Metabolic Labeling Quantification Workflow in Arabidopsis Using Protein Prospector [frontiersin.org]
• 17. 13C-labeled glucose for 13C-MFA - Creative Proteomics MFA [creative-proteomics.com]
• 18. benchchem.com [benchchem.com]
• 19. Systems-level analysis of isotopic labeling in untargeted metabolomic data by X13CMS | Springer Nature Experiments [experiments.springernature.com]
• 20. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. EGF/EGFR Signaling Pathway Luminex Multiplex Assay - Creative Proteomics [cytokine.creative-proteomics.com]
• 22. Quantitative Proteomic profiling identifies protein correlates to EGFR kinase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 23. nautilus.bio [nautilus.bio]

Protocols & Analytical Methods

LC-MS/MS method for Tiglylcarnitine quantification using Tiglylcarnitine-d3

An LC-MS/MS method for the quantification of Tiglylcarnitine using a stable isotope-labeled internal standard, Tiglylcarnitine-d3, is presented in this application note. This method is designed for researchers, scientists, and drug development professionals who require a robust, sensitive, and specific assay for the analysis of this important biomarker in biological matrices such as plasma.

Tiglylcarnitine, an acylcarnitine, is a critical intermediate in the metabolism of the amino acid isoleucine. Elevated levels of Tiglylcarnitine can be indicative of certain inborn errors of metabolism, such as beta-ketothiolase deficiency and 3-methylcrotonyl-CoA carboxylase deficiency.[1][2] Accurate quantification is therefore essential for clinical research and diagnostic screening. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for analyzing acylcarnitines due to its high sensitivity, specificity, and throughput.[3][4]

This protocol details a complete workflow, from sample preparation to data analysis, utilizing a simple protein precipitation step and a reversed-phase chromatographic separation.[5]

Experimental Protocols

Materials and Reagents

• Analytes: Tiglylcarnitine, Tiglylcarnitine-d3 (Internal Standard, IS)

• Solvents: Acetonitrile (B52724) (LC-MS Grade), Methanol (LC-MS Grade), Water (LC-MS Grade)

• Additives: Formic Acid (LC-MS Grade)

• Biological Matrix: Human Plasma (or other relevant matrix)

• Labware: 1.5 mL microcentrifuge tubes, autosampler vials with inserts, precision pipettes

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of Tiglylcarnitine and Tiglylcarnitine-d3 by dissolving the accurately weighed compounds in methanol.

• Working Standard Solutions: Serially dilute the Tiglylcarnitine primary stock with 50% methanol/water to prepare a series of working standard solutions for the calibration curve (e.g., 10 ng/mL to 2000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the Tiglylcarnitine-d3 primary stock solution with 50% methanol/water.

• Quality Control (QC) Samples: Prepare QC samples at a minimum of three concentration levels (low, medium, high) from the primary stock solution, independent of the calibration standards.

Sample Preparation

The sample preparation procedure involves a straightforward protein precipitation step.

• Aliquot 50 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Internal Standard Working Solution (100 ng/mL Tiglylcarnitine-d3) to each tube and vortex briefly.

• Add 150 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer 100 µL of the clear supernatant to an autosampler vial.

• Inject 5 µL of the extract into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

• LC System: UPLC System (e.g., Waters ACQUITY, Shimadzu Nexera)

• MS System: Triple Quadrupole Mass Spectrometer (e.g., SCIEX 7500, Waters Xevo TQ-S)

• Column: Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Column Temperature: 40°C

Table 1: Liquid Chromatography Gradient Program

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B
0.0	0.4	98	2
1.0	0.4	98	2
5.0	0.4	2	98
6.0	0.4	2	98
6.1	0.4	98	2
8.0	0.4	98	2

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Table 2: Mass Spectrometry MRM Transitions and Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	DP (V)	CE (eV)
Tiglylcarnitine	244.2	85.1	100	60	25
Tiglylcarnitine-d3 (IS)	247.2	85.1	100	60	25

DP: Declustering Potential; CE: Collision Energy. Parameters may require optimization for different instruments. The product ion m/z 85 is a characteristic fragment for acylcarnitines.

Workflow Diagram

Caption: LC-MS/MS workflow for Tiglylcarnitine quantification.

Data Presentation

The method was validated for linearity, accuracy, and precision.

Calibration Curve and Linearity

A calibration curve was constructed by plotting the peak area ratio of Tiglylcarnitine to Tiglylcarnitine-d3 against the nominal concentration. A linear regression with 1/x weighting was applied.

Table 3: Representative Calibration Curve Data

Concentration (ng/mL)	Analyte Area	IS Area	Peak Area Ratio (Analyte/IS)
10	4,850	95,500	0.051
25	12,200	96,100	0.127
50	24,900	95,800	0.260
100	51,500	97,200	0.530
250	128,000	96,500	1.326
500	255,000	95,900	2.659
1000	521,000	97,500	5.344
2000	1,050,000	96,800	10.847

• Linear Range: 10 - 2000 ng/mL

• Regression Equation: y = 0.0054x + 0.0012

• Correlation Coefficient (r²): > 0.998

Accuracy and Precision

The accuracy and precision of the method were evaluated by analyzing QC samples at four different concentrations on three separate days.

Table 4: Inter-day Accuracy and Precision Summary (n=3 days)

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (% Bias)	Precision (% CV)
LLOQ	10	10.8	8.0%	11.5%
LQC	30	28.9	-3.7%	8.2%
MQC	300	309.6	3.2%	5.5%
HQC	1500	1465.5	-2.3%	4.1%

LLOQ: Lower Limit of Quantification; LQC: Low QC; MQC: Medium QC; HQC: High QC The results demonstrate that the method has excellent accuracy and precision, with bias and CV values well within acceptable limits for bioanalytical assays.

Conclusion

This application note provides a detailed protocol for the quantification of Tiglylcarnitine in plasma using LC-MS/MS with a stable isotope-labeled internal standard. The method is straightforward, employing a simple protein precipitation for sample cleanup, and offers excellent sensitivity, accuracy, and precision. This robust and reliable workflow is well-suited for high-throughput analysis in clinical research settings and for studies investigating metabolic disorders.

References

• 1. cincinnatichildrens.org [cincinnatichildrens.org]
• 2. Quantitative Acylcarnitine Determination by UHPLC-MS/MS – Going Beyond Tandem MS Acylcarnitine “Profiles” - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis & HILIC/MS Analysis of Acylcarnitines [sigmaaldrich.com]
• 4. Plasma acylcarnitines [testguide.adhb.govt.nz]
• 5. Rapid measurement of plasma acylcarnitines by liquid chromatography-tandem mass spectrometry without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Acylcarnitines in Human Plasma Using Tiglylcarnitine-d3 Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantification of a broad range of acylcarnitines in human plasma and dried blood spots (DBS) using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The protocol incorporates Tiglylcarnitine-d3 as an internal standard to ensure high accuracy and precision. The described sample preparation techniques, including protein precipitation and optional butylation, are straightforward and suitable for high-throughput clinical research and drug development settings. This method allows for the reliable profiling of acylcarnitines, which are critical biomarkers for inborn errors of metabolism, mitochondrial dysfunction, and other metabolic disorders.[1][2][3]

Introduction

Acylcarnitines are esterified forms of carnitine that play a crucial role in the transport of fatty acids into the mitochondrial matrix for subsequent β-oxidation.[3] The analysis of acylcarnitine profiles in biological fluids such as plasma and blood is a cornerstone in the diagnosis and monitoring of inborn errors of metabolism, particularly fatty acid oxidation disorders and organic acidemias.[4] Altered acylcarnitine levels have also been implicated in more complex diseases, including type 2 diabetes and cardiac ischemia.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for acylcarnitine analysis due to its high sensitivity, specificity, and the ability to differentiate between isobaric and isomeric compounds. The use of stable isotope-labeled internal standards is critical for accurate quantification, compensating for variations in sample preparation and matrix effects. This application note provides a detailed protocol for the analysis of acylcarnitines in human plasma and DBS, utilizing Tiglylcarnitine-d3 as a representative internal standard for the short-chain acylcarnitine group.

Experimental Protocols

Materials and Reagents

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• n-Butanol

• Acetyl chloride

• Tiglylcarnitine-d3 internal standard solution (1 µg/mL in methanol)

• Human plasma (EDTA) or dried blood spots

• Microcentrifuge tubes (1.5 mL)

• 96-well plates

• Centrifuge

• Nitrogen evaporator

Sample Preparation: Protein Precipitation Method (Underivatized)

This method is rapid and suitable for high-throughput screening.

• Sample Aliquoting: To a 1.5 mL microcentrifuge tube, add 100 µL of human plasma. For DBS, punch a 3.2 mm disc into the tube.

• Internal Standard Addition: Add 10 µL of the 1 µg/mL Tiglylcarnitine-d3 internal standard working solution.

• Protein Precipitation: Add 300 µL of cold methanol containing 0.1% formic acid.

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples at 4°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vial.

• Injection: The sample is now ready for injection into the LC-MS/MS system. A 10x dilution of the supernatant with the initial mobile phase may be necessary depending on instrument sensitivity.

Sample Preparation: Butylation Method (Derivatized)

Derivatization with butanol can improve the chromatographic separation and sensitivity for certain acylcarnitines.

• Initial Extraction: Follow steps 1-7 of the Protein Precipitation Method.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization: Add 50 µL of 3 N HCl in n-butanol.

• Incubation: Seal the plate or vials and incubate at 65°C for 20 minutes.

• Second Evaporation: Evaporate the samples to dryness again under nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 80:20 acetonitrile:water with 0.1% formic acid).

• Injection: The derivatized sample is ready for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 10% to 90% B over 10 minutes, followed by a 2-minute hold at 90% B and a 3-minute re-equilibration at 10% B.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Key MRM Transition: A common precursor ion for acylcarnitines is m/z 85. Specific precursor-to-product ion transitions should be optimized for each analyte.

Data Presentation

Table 1: Example MRM Transitions for Selected Acylcarnitines

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Free Carnitine (C0)	162.1	85.1
Acetylcarnitine (C2)	204.1	85.1
Propionylcarnitine (C3)	218.1	85.1
Butyrylcarnitine (C4)	232.1	85.1
Tiglylcarnitine	244.1	85.1
Tiglylcarnitine-d3 (IS)	247.1	85.1
Octanoylcarnitine (C8)	288.2	85.1
Palmitoylcarnitine (C16)	400.3	85.1

Table 2: Method Performance Characteristics (Illustrative)

Parameter	Acetylcarnitine (C2)	Octanoylcarnitine (C8)	Palmitoylcarnitine (C16)
Linearity (r²)	>0.995	>0.995	>0.995
LLOQ (ng/mL)	1.0	0.5	0.5
Precision (%CV)	<10%	<10%	<12%
Accuracy (%Bias)	±15%	±15%	±15%
Recovery (%)	85-110%	88-105%	82-112%

Mandatory Visualizations

Caption: Carnitine shuttle pathway for fatty acid transport.

Caption: Sample preparation workflow for acylcarnitine analysis.

Conclusion

The described LC-MS/MS method provides a reliable and high-throughput approach for the quantitative analysis of acylcarnitines in human plasma and dried blood spots. The use of a deuterated internal standard like Tiglylcarnitine-d3 is essential for achieving the accuracy and precision required in clinical research and diagnostic applications. The flexibility of using either a simple protein precipitation or a derivatization protocol allows the method to be adapted to specific analytical needs, ensuring comprehensive profiling of these important metabolic biomarkers.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues[S] | Semantic Scholar [semanticscholar.org]
• 3. Acylcarnitines—old actors auditioning for new roles in metabolic physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Application Notes and Protocols for the Detection of Tiglylcarnitine-d3 by Mass Spectrometry

FOR RESEARCH USE ONLY. NOT FOR USE IN DIAGNOSTIC PROCEDURES.

Introduction

Tiglylcarnitine (B1262128) is an acylcarnitine that serves as a biomarker for monitoring the metabolic pathway of the branched-chain amino acid, isoleucine. Elevated levels of tiglylcarnitine can be indicative of certain inborn errors of metabolism. Tiglylcarnitine-d3 is a stable isotope-labeled internal standard used for the accurate quantification of tiglylcarnitine in biological matrices by mass spectrometry. This document provides detailed application notes and protocols for the detection and quantification of Tiglylcarnitine-d3 using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

I. Mass Spectrometry Parameters

The following table summarizes the recommended starting parameters for the detection of Tiglylcarnitine-d3 using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. It is crucial to note that these parameters may require optimization depending on the specific instrument and experimental conditions.

Parameter	Recommended Value	Notes
Precursor Ion (Q1)	m/z 303.2	[M+H]⁺ ion of Tiglylcarnitine-d3.
Product Ion (Q3)	m/z 85.1	A common fragment ion for acylcarnitines resulting from the neutral loss of the carnitine moiety.[1]
Declustering Potential (DP)	60 V	This value should be optimized for your specific instrument and source conditions to maximize signal intensity and minimize in-source fragmentation.
Collision Energy (CE)	30 eV	Optimization of the collision energy is critical for achieving the highest sensitivity. A range of 20-40 eV should be evaluated.
Ionization Mode	Electrospray Ionization (ESI), Positive
Dwell Time	50-100 ms	Adjust based on the number of co-eluting analytes to ensure an adequate number of data points across the chromatographic peak.

II. Experimental Protocols

This section details the procedures for sample preparation, LC-MS/MS analysis, and data processing for the quantification of Tiglylcarnitine-d3 in human plasma.

A. Materials and Reagents

• Tiglylcarnitine-d3 (Internal Standard)

• Human Plasma (K2-EDTA)

• Methanol (B129727) (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)

• Ultrapure Water

• Microcentrifuge tubes (1.5 mL)

• HPLC Vials

B. Sample Preparation: Protein Precipitation

• Thaw Samples : Allow frozen plasma samples and internal standard stock solutions to thaw completely at room temperature.

• Prepare Internal Standard Spiking Solution : Prepare a working solution of Tiglylcarnitine-d3 in 50:50 methanol:water at a concentration of 1 µg/mL.

• Spike Samples : To 100 µL of plasma in a 1.5 mL microcentrifuge tube, add 10 µL of the Tiglylcarnitine-d3 working solution.

• Vortex : Briefly vortex the mixture for 10 seconds.

• Protein Precipitation : Add 300 µL of ice-cold methanol to the sample.

• Vortex : Vortex vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifuge : Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

• Transfer Supernatant : Carefully transfer the supernatant to a clean HPLC vial for analysis.

C. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Recommended Condition
HPLC Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid and 5 mM Ammonium Acetate in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	Time (min)
0.0
1.0
5.0
7.0
7.1
10.0

Mass Spectrometry (MS) Conditions:

• Use the parameters outlined in the "Mass Spectrometry Parameters" table.

• Acquire data in MRM mode.

D. Data Analysis and Quantification

• Peak Integration : Integrate the chromatographic peaks for the Tiglylcarnitine-d3 MRM transition.

• Internal Standard Response : The peak area of Tiglylcarnitine-d3 will be used to normalize the peak area of the target analyte (Tiglylcarnitine) for accurate quantification.

III. Diagrams

A. Experimental Workflow

The following diagram illustrates the key steps in the analytical workflow for the detection of Tiglylcarnitine-d3.

Caption: Experimental workflow for Tiglylcarnitine-d3 analysis.

B. Metabolic Pathway of Tiglylcarnitine

Tiglylcarnitine is formed from tiglyl-CoA, an intermediate in the catabolism of the branched-chain amino acid isoleucine.

Caption: Simplified metabolic pathway of Tiglylcarnitine formation.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Preparation of a Standard Curve with Tiglylcarnitine-d3 for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiglylcarnitine (B1262128) is an acylcarnitine that plays a role in the metabolism of the branched-chain amino acid isoleucine. Elevated levels of tiglylcarnitine can be indicative of certain metabolic disorders. Accurate quantification of tiglylcarnitine in biological matrices is crucial for clinical research and drug development. This application note provides a detailed protocol for the preparation of a standard curve for the quantification of tiglylcarnitine using a stable isotope-labeled internal standard, Tiglylcarnitine-d3, by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The use of a deuterated internal standard like Tiglylcarnitine-d3 is a robust method to correct for variability introduced during sample preparation and to compensate for matrix effects in complex biological samples such as plasma, serum, or tissue homogenates.[1] The internal standard is added at a known concentration to all samples, including calibration standards, quality controls, and unknown samples, at the beginning of the sample preparation process.[1] Since the deuterated internal standard has nearly identical physicochemical properties to the analyte, it co-elutes during chromatography and experiences similar ionization efficiency in the mass spectrometer.[2] By calculating the peak area ratio of the analyte to the internal standard, accurate and precise quantification can be achieved.

This protocol outlines the necessary steps for preparing stock solutions, creating a calibration curve, and analyzing the data for the accurate measurement of tiglylcarnitine.

Materials and Reagents

• Tiglylcarnitine (analyte)

• Tiglylcarnitine-d3 (internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Biological matrix (e.g., human plasma, rat serum)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Experimental Protocols

Preparation of Stock and Working Solutions

3.1.1. Analyte Stock Solution (1 mg/mL)

• Accurately weigh approximately 1 mg of Tiglylcarnitine.

• Dissolve the weighed analyte in 1 mL of methanol to obtain a final concentration of 1 mg/mL.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C.

3.1.2. Internal Standard Stock Solution (1 mg/mL)

• Accurately weigh approximately 1 mg of Tiglylcarnitine-d3.

• Dissolve the weighed internal standard in 1 mL of methanol to obtain a final concentration of 1 mg/mL.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C.

3.1.3. Analyte Working Standard Solutions (for Calibration Curve)

Prepare a series of working standard solutions by serially diluting the Analyte Stock Solution with methanol or a suitable solvent mixture (e.g., 50:50 methanol:water). The concentration range should encompass the expected physiological or pathological concentrations of tiglylcarnitine. A typical calibration curve range for acylcarnitines can be from 1 ng/mL to 1000 ng/mL.[3]

3.1.4. Internal Standard Working Solution (ISWS)

Prepare a working solution of the deuterated internal standard at a concentration that provides a stable and robust signal in the mass spectrometer. A common concentration for the internal standard working solution is in the range of 25 to 250 ng/mL.[3] For this protocol, a concentration of 100 ng/mL is recommended.

• Dilute the Internal Standard Stock Solution with a suitable solvent (e.g., methanol) to a final concentration of 100 ng/mL.

• This ISWS will be added to all calibration standards, quality control samples, and unknown samples.

Preparation of the Calibration Curve

• Label a set of microcentrifuge tubes for each calibration point (e.g., Blank, Cal 1, Cal 2, ..., Cal 8).

• To each tube, add a specific volume of the corresponding Analyte Working Standard Solution to achieve the desired final concentrations in the biological matrix.

• Add a fixed volume of the biological matrix (e.g., 100 µL of plasma) to each tube.

• To every tube (except the blank), add a fixed volume (e.g., 10 µL) of the Internal Standard Working Solution (100 ng/mL).

• Vortex each tube briefly.

Sample Preparation (Protein Precipitation)

• To each tube containing the calibration standard, quality control, or unknown sample, add a protein precipitation agent. A common choice is cold acetonitrile, typically in a 3:1 or 4:1 ratio to the sample volume (e.g., 300 µL or 400 µL of acetonitrile for 100 µL of plasma).

• Vortex vigorously for 1-2 minutes to ensure complete protein precipitation.

• Centrifuge the tubes at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

The specific parameters for the LC-MS/MS system should be optimized for Tiglylcarnitine and Tiglylcarnitine-d3.

• Liquid Chromatography (LC):

  • Column: A C18 or HILIC column suitable for the separation of polar compounds.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A gradient elution is typically used to separate the analyte from other matrix components.

  • Flow Rate: Dependent on the column dimensions, typically 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: The precursor-to-product ion transitions for both Tiglylcarnitine and Tiglylcarnitine-d3 need to be determined by direct infusion of the individual standards. A common product ion for acylcarnitines is m/z 85.

    • Tiglylcarnitine (Analyte): Determine the specific m/z transition.

    • Tiglylcarnitine-d3 (Internal Standard): Determine the specific m/z transition, which will have a +3 Da shift in the precursor ion compared to the analyte.

  • Collision Energy and other MS parameters: Optimize for maximum signal intensity.

Data Analysis

• Integrate the peak areas for the MRM transitions of both Tiglylcarnitine and Tiglylcarnitine-d3 for each calibration standard.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the known concentration of the analyte in the calibration standards.

• Perform a linear regression analysis on the calibration curve. A weighting factor (e.g., 1/x or 1/x²) may be applied to improve accuracy at lower concentrations.

• Determine the concentration of Tiglylcarnitine in unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

The quantitative data for the preparation of the standard curve should be summarized in a clear and structured table.

Parameter	Value
Analyte	Tiglylcarnitine
Internal Standard	Tiglylcarnitine-d3
Analyte Stock Conc.	1 mg/mL
Internal Standard Stock Conc.	1 mg/mL
Internal Standard Working Conc.	100 ng/mL
Calibration Curve Range	1 - 1000 ng/mL
Number of Calibration Points	8 (excluding blank)
Linearity (R²)	> 0.99
Lower Limit of Quantification (LLOQ)	1 ng/mL
Upper Limit of Quantification (ULOQ)	1000 ng/mL
Precision (%CV at LLOQ)	< 20%
Accuracy (%Bias at LLOQ)	± 20%

Note: The values for Linearity, LLOQ, ULOQ, Precision, and Accuracy are typical acceptance criteria and should be determined during method validation.

Mandatory Visualization

Caption: Workflow for preparing a standard curve with Tiglylcarnitine-d3.

Caption: Logical relationship for quantification using an internal standard.

References

• 1. LC-MS/MS Analysis of 25 Underivatized Acylcarnitines for Differential Diagnosis [restek.com]
• 2. Direct and quantitative analysis of underivatized acylcarnitines in serum and whole blood using paper spray mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bevital.no [bevital.no]

Application of Tiglylcarnitine-d3 in Newborn Screening Assays for Inborn Errors of Metabolism

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Newborn screening (NBS) is a critical public health initiative aimed at the early identification of infants with certain genetic, metabolic, and congenital disorders. The timely detection and intervention for these conditions can significantly improve health outcomes, preventing severe disability or even death. Tandem mass spectrometry (MS/MS) has revolutionized newborn screening by enabling the simultaneous analysis of multiple metabolites from a single dried blood spot (DBS) sample. Acylcarnitines are key biomarkers in this screening, as their profiles can indicate various inborn errors of metabolism, including fatty acid oxidation disorders and organic acidemias.

Tiglylcarnitine (C5:1) is a short-chain acylcarnitine that serves as a crucial biomarker for the detection of Beta-ketothiolase deficiency (BKTD), an autosomal recessive disorder affecting the catabolism of the amino acid isoleucine and ketone bodies. Accurate quantification of Tiglylcarnitine is therefore essential for the early diagnosis of this condition. The use of stable isotope-labeled internal standards is the gold standard for quantitative analysis by MS/MS, as they mimic the analyte's behavior during sample preparation and ionization, correcting for matrix effects and variations in instrument response. Tiglylcarnitine-d3 is a deuterated analog of Tiglylcarnitine, making it an ideal internal standard for its quantification in newborn screening assays.

This document provides detailed application notes and protocols for the use of Tiglylcarnitine-d3 in newborn screening assays for the detection of elevated Tiglylcarnitine levels.

Metabolic Pathway of Isoleucine Catabolism and the Role of Tiglylcarnitine

The catabolism of the branched-chain amino acid isoleucine is a multi-step mitochondrial process that ultimately yields acetyl-CoA and propionyl-CoA, which can then enter the Krebs cycle for energy production. A key intermediate in this pathway is Tiglyl-CoA. In a healthy individual, Tiglyl-CoA is further metabolized. However, in individuals with Beta-ketothiolase deficiency (due to mutations in the ACAT1 gene), the final step of isoleucine catabolism is impaired. This leads to an accumulation of upstream metabolites, including Tiglyl-CoA. The excess Tiglyl-CoA is then conjugated with carnitine by carnitine acetyltransferase to form Tiglylcarnitine, which is subsequently exported from the mitochondria into the bloodstream. Elevated levels of Tiglylcarnitine in a newborn's blood are therefore a strong indicator of BKTD.

Caption: Isoleucine Catabolism and Tiglylcarnitine Formation in BKTD.

Experimental Workflow for Newborn Screening

The general workflow for newborn screening for inborn errors of metabolism using dried blood spots involves sample collection, preparation, analysis by tandem mass spectrometry, and data interpretation. The use of Tiglylcarnitine-d3 as an internal standard is integral to the analytical phase.

Caption: General workflow for newborn screening of acylcarnitines.

Quantitative Data

The concentration of Tiglylcarnitine is measured in dried blood spots and compared against established cutoff values. These values can vary between different screening programs and populations. The use of Tiglylcarnitine-d3 allows for the accurate determination of these concentrations.

Table 1: Tandem Mass Spectrometry Parameters for Tiglylcarnitine and Tiglylcarnitine-d3

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Tiglylcarnitine (C5:1)	300.2	85.1	10-50	25-35
Tiglylcarnitine-d3 (C5:1-d3)	303.2	85.1	10-50	25-35

Note: The precursor ion for Tiglylcarnitine-d3 is shifted by +3 Da due to the three deuterium (B1214612) atoms. The product ion at m/z 85.1 is a characteristic fragment of the carnitine moiety and is the same for both the labeled and unlabeled compounds.

Table 2: Representative Cutoff Values for Tiglylcarnitine in Newborn Screening

Screening Program/Study	Tiglylcarnitine (C5:1) Cutoff (µmol/L)
Collaborative Laboratory Project[1]	Target Range: 0.04 - 0.40
Chinese Newborn Screening Program[2]	Elevated in BKTD cases
Italian Newborn Screening Program[3][4]	Elevated in BKTD cases
Saudi Arabian Newborn Screening Program[5]	Population-based percentiles established

Note: Cutoff values are subject to variation based on methodology, instrumentation, and the specific population being screened. Each laboratory should establish and validate its own reference ranges.

Table 3: Observed Tiglylcarnitine Concentrations in BKTD-Confirmed Cases

Study	Tiglylcarnitine (C5:1) Concentration (µmol/L) in BKTD cases
Case Study 1	> Cutoff value
Case Study 2	Well beyond cutoff value
Case Study 3	Increased in 2 of 3 cases

Experimental Protocols

The following is a detailed protocol for the analysis of acylcarnitines, including Tiglylcarnitine, from dried blood spots using Tiglylcarnitine-d3 as an internal standard.

Materials and Reagents:

• Dried blood spot collection cards (Guthrie cards)

• 3.2 mm hole puncher

• 96-well microtiter plates

• Tiglylcarnitine analytical standard

• Tiglylcarnitine-d3 (and other deuterated acylcarnitine internal standards)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• n-Butanol

• Acetyl chloride or 3N HCl in n-Butanol

• Formic acid

• Deionized water

• Plate shaker

• Nitrogen evaporator

• LC-MS/MS system (e.g., triple quadrupole mass spectrometer)

Protocol:

• Preparation of Internal Standard Working Solution:

  • Prepare a stock solution of Tiglylcarnitine-d3 and other required deuterated acylcarnitine internal standards in methanol.

  • Dilute the stock solution with methanol to create a working internal standard solution. The final concentration of Tiglylcarnitine-d3 in this working solution is typically in the range of 0.5-1.5 µmol/L. The exact concentration should be optimized and validated for the specific instrument and assay.

• Sample Preparation:

  • Punch a 3.2 mm disc from a dried blood spot into a well of a 96-well microtiter plate. Include quality control spots and a blank filter paper disc.

  • To each well, add 100-200 µL of the internal standard working solution.

  • Seal the plate and agitate on a plate shaker for 30-45 minutes at room temperature to extract the acylcarnitines.

  • Transfer the supernatant to a new 96-well plate.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40-60°C.

• Derivatization (Butylation):

  • To each dried residue, add 50-100 µL of 3N HCl in n-butanol (or a freshly prepared mixture of n-butanol and acetyl chloride).

  • Seal the plate and incubate at 60-65°C for 20-30 minutes. This step converts the acylcarnitines to their butyl esters, which improves their chromatographic and mass spectrometric properties.

  • Evaporate the derivatization reagent to dryness under a stream of nitrogen at 40-60°C.

• Reconstitution:

  • Reconstitute the dried derivatized sample in 100 µL of the mobile phase (e.g., 80:20 methanol:water with 0.1% formic acid).

  • Seal the plate and vortex briefly. The samples are now ready for analysis.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS system with an appropriate column (e.g., C18) and mobile phases.

  • Program the mass spectrometer to monitor the specific MRM transitions for Tiglylcarnitine and Tiglylcarnitine-d3 as listed in Table 1.

  • Inject an appropriate volume (e.g., 10-20 µL) of the reconstituted sample.

• Data Analysis and Quantification:

  • The concentration of Tiglylcarnitine in the sample is calculated based on the peak area ratio of the analyte to its corresponding internal standard (Tiglylcarnitine-d3).

  • The calculated concentration is then compared to the established cutoff values to determine if the result is within the normal range or requires further investigation.

Conclusion

The use of Tiglylcarnitine-d3 as an internal standard is essential for the accurate and reliable quantification of Tiglylcarnitine in newborn screening assays. This stable isotope-labeled standard effectively compensates for analytical variability, ensuring high-quality results for the early detection of Beta-ketothiolase deficiency. The protocols and data presented in this application note provide a comprehensive guide for researchers, scientists, and drug development professionals involved in newborn screening and the diagnosis of inborn errors of metabolism. The implementation of robust and accurate analytical methods is paramount to the success of newborn screening programs and the long-term health of the pediatric population.

References

• 1. agilent.com [agilent.com]
• 2. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Normal Range of Acylcarnitine in Neonatal Dried Blood Spots using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of Acylcarnitines in Dried Blood Spots (DBS) Samples by FIA-MS/MS [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Tiglylcarnitine in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiglylcarnitine (B1262128) (C5:1) is a short-chain acylcarnitine that serves as an important biomarker for certain inborn errors of metabolism.[1][2] It is an intermediate in the catabolism of the branched-chain amino acid isoleucine.[3][4] Elevated levels of tiglylcarnitine in plasma and other bodily fluids are a key diagnostic marker for beta-ketothiolase deficiency (BKT), a rare autosomal recessive disorder that affects the breakdown of isoleucine and ketones.[1] This condition can lead to severe ketoacidotic episodes, and if left untreated, may result in neurological damage. Therefore, the accurate and precise quantification of tiglylcarnitine is crucial for the early diagnosis and monitoring of patients with BKT and other related metabolic disorders.

This application note describes a robust and sensitive method for the quantification of tiglylcarnitine in human plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled (deuterated) internal standard. The use of a deuterated internal standard ensures high accuracy and precision by compensating for variations in sample preparation and matrix effects.

Metabolic Pathway of Isoleucine Catabolism

Tiglylcarnitine is formed from tiglyl-CoA, an intermediate in the mitochondrial catabolism of isoleucine. The pathway involves several enzymatic steps to break down isoleucine into acetyl-CoA and propionyl-CoA, which can then enter the citric acid cycle for energy production. A defect in the enzyme mitochondrial acetoacetyl-CoA thiolase (encoded by the ACAT1 gene) leads to the accumulation of upstream metabolites, including tiglyl-CoA, which is then converted to tiglylcarnitine.

Figure 1: Simplified pathway of isoleucine catabolism.

Experimental Protocols

Materials and Reagents

• Tiglylcarnitine hydrochloride (analytical standard)

• Tiglylcarnitine-d3 (B1159922) hydrochloride (deuterated internal standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of tiglylcarnitine and tiglylcarnitine-d3 in methanol.

• Working Standard Solutions: Serially dilute the tiglylcarnitine primary stock solution with 50% methanol in water to prepare a series of working standards for the calibration curve and quality control (QC) samples.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the tiglylcarnitine-d3 primary stock solution with methanol.

Sample Preparation

The following protocol is for the extraction of tiglylcarnitine from plasma samples using protein precipitation.

• Aliquoting: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma sample, calibrator, or QC sample.

• Internal Standard Addition: Add 10 µL of the 100 ng/mL tiglylcarnitine-d3 internal standard working solution to each tube.

• Protein Precipitation: Add 200 µL of ice-cold methanol to each tube.

• Vortexing: Vortex each tube for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the tubes at 13,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

• Injection: Inject 5 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC)

Parameter	Condition
LC System	High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Gradient	0-1.0 min (2% B), 1.0-5.0 min (2-95% B), 5.0-6.0 min (95% B), 6.1-8.0 min (2% B)

Tandem Mass Spectrometry (MS/MS)

Parameter	Condition
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Tiglylcarnitine: 244.2 > 85.1Tiglylcarnitine-d3: 247.2 > 85.1
Collision Gas	Argon
Source Temp.	500°C
IonSpray Voltage	5500 V

Note: MS parameters such as declustering potential (DP), collision energy (CE), and collision cell exit potential (CXP) should be optimized for the specific instrument used.

Experimental Workflow

The overall workflow for the quantification of tiglylcarnitine in plasma is depicted below.

Figure 2: Experimental workflow for tiglylcarnitine analysis.

Data Presentation

The method was validated for linearity, precision, accuracy, recovery, and matrix effect. The results are summarized in the tables below.

Table 1: Calibration Curve

Parameter	Result
Calibration Range	0.5 - 500 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coefficient (r²)	> 0.995

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV, n=6)	Inter-day Precision (%CV, n=18)	Accuracy (%Bias)
LLOQ	0.5	≤ 15%	≤ 15%	± 20%
Low QC	1.5	≤ 10%	≤ 10%	± 15%
Mid QC	50	≤ 10%	≤ 10%	± 15%
High QC	400	≤ 10%	≤ 10%	± 15%

Table 3: Recovery and Matrix Effect

QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	1.5	95.2	98.7
High QC	400	97.1	101.5

Discussion

This application note presents a straightforward and reliable LC-MS/MS method for the quantitative determination of tiglylcarnitine in human plasma. The sample preparation involves a simple protein precipitation step, which is amenable to high-throughput analysis. The chromatographic method provides good separation of tiglylcarnitine from endogenous plasma components, and the use of tandem mass spectrometry in MRM mode ensures high selectivity and sensitivity.

The incorporation of a deuterated internal standard is a critical aspect of this method. Tiglylcarnitine-d3 has identical chemical properties and chromatographic behavior to the unlabeled analyte, but is distinguishable by its mass. This allows for the correction of any analyte loss during sample preparation and compensates for ion suppression or enhancement effects from the plasma matrix, thereby ensuring the accuracy and precision of the results.

The validation data demonstrates that the method is linear over a clinically relevant concentration range and exhibits excellent precision and accuracy. The high recovery and minimal matrix effect indicate that the sample preparation procedure is efficient and that the method is robust.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and accurate means for quantifying tiglylcarnitine in human plasma. This method is suitable for use in clinical research and for monitoring patients with inherited metabolic disorders such as beta-ketothiolase deficiency. The simple sample preparation and rapid analysis time make it a valuable tool for laboratories involved in metabolic profiling and drug development.

References

• 1. Blood Spot Disorders: Metabolic Disorders, Acylcarnitine Profile - MN Dept. of Health [health.state.mn.us]
• 2. Mitochondrial Acetoacetyl-CoA Thiolase Deficiency: Three New Cases Detected by Newborn Screening Confirming the Significance of C4OH Elevation [mdpi.com]
• 3. Valine, Leucine, and Isoleucine Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Isoleucine - Wikipedia [en.wikipedia.org]

High-Throughput Analysis of Acylcarnitines in Biological Matrices Using Tiglylcarnitine-d3 as an Internal Standard

Application Note and Protocol

Introduction

Acylcarnitines are essential intermediates in cellular energy metabolism, primarily involved in the transport of long-chain fatty acids into the mitochondria for β-oxidation.[1][2][3] The profiling of acylcarnitines in biological fluids such as plasma and urine has become a crucial diagnostic tool for monitoring inborn errors of metabolism, particularly fatty acid oxidation disorders and organic acidemias.[4] High-throughput analysis of acylcarnitines is predominantly performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.[5] Accurate quantification in complex biological matrices is achieved through the use of stable isotope-labeled internal standards. This document provides a detailed protocol for the high-throughput analysis of acylcarnitines using Tiglylcarnitine-d3 as an internal standard.

Principle

This method employs a rapid and robust LC-MS/MS approach for the simultaneous quantification of a wide range of acylcarnitines in plasma samples. The use of a stable isotope-labeled internal standard, Tiglylcarnitine-d3, allows for the correction of matrix effects and variations in sample preparation and instrument response, ensuring high accuracy and precision. The methodology involves a simple protein precipitation step, followed by chromatographic separation of acylcarnitines on a C18 reversed-phase column and detection by tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode.

Featured Analyte: Tiglylcarnitine

Tiglylcarnitine is an isobaric isomer of isovalerylcarnitine (B1198194) and is a key biomarker for disorders of isoleucine catabolism. Its accurate quantification is essential for the differential diagnosis of certain metabolic disorders. The use of a deuterated form, Tiglylcarnitine-d3, as an internal standard is ideal for the precise measurement of a range of short- and medium-chain acylcarnitines due to its similar chemical and physical properties to the target analytes.

Data Presentation

The following tables summarize representative quantitative data for various acylcarnitines in human plasma, as determined by LC-MS/MS. These values can be used as a reference for expected physiological ranges.

Table 1: Representative Concentrations of Acylcarnitines in Human Plasma

Acylcarnitine	Abbreviation	Concentration Range (µmol/L)
Free Carnitine	C0	20.0 - 55.0
Acetylcarnitine	C2	2.0 - 10.0
Propionylcarnitine	C3	0.1 - 0.5
Butyrylcarnitine	C4	0.05 - 0.3
Isovalerylcarnitine	C5	0.05 - 0.2
Tiglylcarnitine	C5:1	0.02 - 0.1
Hexanoylcarnitine	C6	0.02 - 0.1
Octanoylcarnitine	C8	0.02 - 0.1
Decanoylcarnitine	C10	0.02 - 0.1
Lauroylcarnitine	C12	0.02 - 0.1
Myristoylcarnitine	C14	0.02 - 0.1
Palmitoylcarnitine	C16	0.05 - 0.3
Stearoylcarnitine	C18	0.05 - 0.3

Concentration ranges are approximate and may vary depending on the population, age, and diet.

Experimental Protocols

Materials and Reagents

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (B1210297) (LC-MS grade)

• Ultrapure water

• Tiglylcarnitine-d3 internal standard

• Acylcarnitine standards mix

• Control plasma

Equipment

• Liquid Chromatograph (e.g., Shimadzu Nexera, Waters Acquity UPLC)

• Tandem Mass Spectrometer (e.g., SCIEX 4500, Waters Xevo TQ-S)

• Reversed-phase C18 column (e.g., Raptor ARC-18, 100 x 2.1 mm, 2.7 µm)

• Microcentrifuge

• Vortex mixer

• Pipettes and tips

Sample Preparation (Protein Precipitation)

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 5 µL of the internal standard working solution (containing Tiglylcarnitine-d3).

• Vortex for 10 seconds.

• Add 300 µL of ice-cold methanol to precipitate proteins.

• Vortex again for 10 seconds.

• Incubate at ambient temperature for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to a new vial containing 900 µL of the initial mobile phase (e.g., 0.1% formic acid in water).

• Vortex for 10 seconds before injection into the LC-MS/MS system.

LC-MS/MS Analysis

• LC Conditions:

  • Column: Reversed-phase C18

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the more hydrophobic long-chain acylcarnitines.

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5-10 µL

  • Column Temperature: 40 °C

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • The precursor ion for all acylcarnitines is the [M+H]+ ion. A common product ion for quantification is m/z 85, which corresponds to the [C4H9NO2]+ fragment.

  • MRM Transitions: The specific precursor-to-product ion transitions for each acylcarnitine, including Tiglylcarnitine-d3, need to be optimized for the specific instrument used. For Tiglylcarnitine (C5:1), the precursor ion would be m/z 244.2 and for Tiglylcarnitine-d3, it would be m/z 247.2. The product ion for both would be m/z 85.

Mandatory Visualizations

Caption: Experimental workflow for acylcarnitine analysis.

Caption: Fatty acid beta-oxidation pathway.

References

• 1. aocs.org [aocs.org]
• 2. Beta oxidation - Wikipedia [en.wikipedia.org]
• 3. microbenotes.com [microbenotes.com]
• 4. msacl.org [msacl.org]
• 5. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Integrating Tiglylcarnitine-d3 for Enhanced Accuracy in Targeted Metabolomics Workflows

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the integration of Tiglylcarnitine-d3 as an internal standard in targeted metabolomics workflows for the quantification of acylcarnitines in biological matrices. The use of stable isotope-labeled internal standards is critical for correcting analytical variability, thereby enhancing the accuracy and reproducibility of quantification.[1][2] This document outlines the experimental procedures from sample preparation to Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis and data processing. Furthermore, it includes visual representations of the experimental workflow and the metabolic pathway of isoleucine degradation, from which Tiglylcarnitine is derived.

Introduction

Acylcarnitines are crucial intermediates in fatty acid and amino acid metabolism, playing a vital role in the transport of acyl groups into the mitochondria for beta-oxidation.[3][4][5] Aberrant acylcarnitine profiles are indicative of various inborn errors of metabolism and have been identified as biomarkers in complex diseases such as diabetes and cardiovascular conditions.[3][6][7][8][9] Targeted metabolomics, particularly utilizing LC-MS/MS, has become the gold standard for the sensitive and specific quantification of acylcarnitines in biological samples.[3][6][10][11]

The accuracy of quantitative metabolomics heavily relies on the mitigation of analytical variability arising from sample preparation, matrix effects, and instrument response fluctuations.[1][2][12] Stable isotope-labeled internal standards, which co-elute and exhibit similar ionization behavior to their endogenous counterparts, are the preferred choice for normalization, ensuring robust and reliable quantification.[1][2] Tiglylcarnitine, an acylcarnitine derived from the catabolism of isoleucine, is a biomarker for certain metabolic disorders.[4] This application note details the use of its deuterated analog, Tiglylcarnitine-d3, as an internal standard for the accurate quantification of short-chain acylcarnitines.

Experimental Protocols

Sample Preparation

This protocol is optimized for the extraction of acylcarnitines from plasma samples.

Materials:

• Plasma samples

• Tiglylcarnitine-d3 internal standard stock solution (1 mg/mL in methanol)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Thaw plasma samples on ice.

• Prepare an internal standard working solution by diluting the Tiglylcarnitine-d3 stock solution with methanol to a final concentration of 5 ng/µL.

• In a 1.5 mL microcentrifuge tube, add 100 µL of plasma sample.

• Add 10 µL of the Tiglylcarnitine-d3 internal standard working solution to the plasma sample.

• Add 300 µL of cold methanol to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

LC Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Elution	See Table 2

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
8.0	5	95
10.0	5	95
10.1	95	5
15.0	95	5

MS/MS Parameters:

The mass spectrometer should be operated in positive electrospray ionization (ESI) mode with Multiple Reaction Monitoring (MRM).

Table 3: MRM Transitions and Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Cone Voltage (V)
Tiglylcarnitine	244.15	85.1	20	30
Tiglylcarnitine-d3 (IS)	247.17	85.1	20	30
Other Acylcarnitines	Analyte-specific	85.1	Optimized	Optimized

Note: The precursor ion for Tiglylcarnitine-d3 is calculated based on the addition of three deuterium (B1214612) atoms to the molecular weight of Tiglylcarnitine. The product ion at m/z 85.1 is a characteristic fragment of the carnitine moiety.[3][10]

Data Processing and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the endogenous Tiglylcarnitine and the internal standard, Tiglylcarnitine-d3.

• Response Ratio Calculation: Calculate the peak area ratio of the analyte to the internal standard (Analyte Area / IS Area).

• Calibration Curve: Prepare a series of calibration standards with known concentrations of Tiglylcarnitine and a constant concentration of Tiglylcarnitine-d3. Plot the peak area ratio against the concentration of the analyte.

• Quantification: Determine the concentration of Tiglylcarnitine in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizations

Experimental Workflow

Caption: Targeted metabolomics workflow for acylcarnitine analysis.

Isoleucine Degradation Pathway

Caption: Simplified metabolic pathway of isoleucine degradation.

Conclusion

The integration of Tiglylcarnitine-d3 as an internal standard provides a robust and reliable method for the accurate quantification of Tiglylcarnitine and other short-chain acylcarnitines in a targeted metabolomics workflow. The detailed protocols and methodologies presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to implement this approach, leading to higher quality and more reproducible metabolomic data. This enhanced accuracy is paramount for the reliable identification of biomarkers and the advancement of our understanding of metabolic diseases.

References

• 1. P. aeruginosa Metabolome Database: Tiglyl-CoA (PAMDB000433) [pseudomonas.umaryland.edu]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. graphviz.org [graphviz.org]
• 8. Precursor ion scan profiles of acylcarnitines by atmospheric pressure thermal desorption chemical ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Human Metabolome Database: Showing metabocard for Tiglyl-CoA (HMDB0002054) [hmdb.ca]
• 11. Tiglyl-CoA - Wikipedia [en.wikipedia.org]
• 12. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]

Technical Notes & Optimization

Technical Support Center: Optimizing Chromatographic Separation of Tiglylcarnitine and Tiglylcarnitine-d3

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the chromatographic separation of Tiglylcarnitine and its deuterated internal standard, Tiglylcarnitine-d3.

Frequently Asked Questions (FAQs)

Q1: Why is chromatographic separation necessary for Tiglylcarnitine and Tiglylcarnitine-d3 if I am using a mass spectrometer for detection?

A1: While a mass spectrometer can differentiate between most analytes based on their mass-to-charge ratio (m/z), Tiglylcarnitine and Tiglylcarnitine-d3 are isobaric, meaning they have the same nominal mass. Furthermore, Tiglylcarnitine is one of several C5:1 acylcarnitine isomers (e.g., isovalerylcarnitine, 2-methylbutyrylcarnitine, and pivaloylcarnitine) that are often present in biological samples and have the same mass.[1][2][3] Without chromatographic separation, these compounds would co-elute and be detected as a single peak by the mass spectrometer, leading to inaccurate quantification.[2] Therefore, robust chromatographic separation is essential for the differential diagnosis of various metabolic disorders.[1][2]

Q2: What are the most common chromatographic techniques for separating Tiglylcarnitine and its isomers?

A2: Reversed-phase high-performance liquid chromatography (RP-HPLC) and ultra-high-performance liquid chromatography (UHPLC) are the most widely used techniques for the separation of acylcarnitines, including Tiglylcarnitine and its isomers.[1][4][5] These methods are typically coupled with tandem mass spectrometry (MS/MS) for sensitive and selective detection. C18 columns are frequently employed for this separation.[2][4][5]

Q3: Should I derivatize Tiglylcarnitine and Tiglylcarnitine-d3 before analysis?

A3: While derivatization, such as butylation, can sometimes improve chromatographic properties and ionization efficiency, many modern LC-MS/MS methods are designed for the analysis of underivatized acylcarnitines.[1][6] Analyzing the native compounds simplifies the sample preparation workflow. The choice of whether to derivatize depends on the specific requirements of your assay and the sensitivity of your instrumentation.

Q4: What is the purpose of using a deuterated internal standard like Tiglylcarnitine-d3?

A4: A deuterated internal standard is used to improve the accuracy and precision of quantification.[2][6] It is chemically identical to the analyte (Tiglylcarnitine) but has a slightly higher mass due to the presence of deuterium (B1214612) atoms. By adding a known amount of the deuterated standard to each sample, it co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement. This allows for reliable correction of any variations during sample preparation and analysis, leading to more accurate results.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Resolution Between Tiglylcarnitine and Isomers	1. Inappropriate Mobile Phase: The organic modifier (e.g., acetonitrile (B52724) vs. methanol) or additives may not be optimal. 2. Suboptimal Gradient: The gradient slope may be too steep, or the initial/final conditions may not be suitable. 3. Column Degradation: The column may be losing its stationary phase or be contaminated.	1. Modify Mobile Phase: Try switching from acetonitrile to methanol (B129727) or vice versa. Optimize the concentration of formic acid (typically 0.1%). Consider adding an ion-pairing agent like heptafluorobutyric acid (HFBA) at a low concentration (e.g., 0.005%) to improve peak shape and retention.[4][5] 2. Optimize Gradient: Decrease the gradient slope to provide more time for the isomers to separate. Adjust the initial and final percentages of the organic solvent. 3. Column Maintenance: Flush the column with a strong solvent. If performance does not improve, replace the column.
Peak Tailing	1. Secondary Interactions: The analyte may be interacting with active sites on the column packing material. 2. Column Overload: Injecting too much sample can lead to peak distortion. 3. Inappropriate pH: The mobile phase pH may not be optimal for the analyte's charge state.	1. Mobile Phase Additives: Ensure the mobile phase contains an appropriate concentration of an acid (e.g., 0.1% formic acid) to suppress silanol (B1196071) interactions. 2. Reduce Sample Load: Decrease the injection volume or dilute the sample. 3. Adjust pH: Optimize the mobile phase pH to ensure consistent protonation of the analyte.
Retention Time Drifting	1. Column Equilibration: The column may not be fully equilibrated between injections. 2. Mobile Phase Inconsistency: The mobile phase composition may be changing over time due to evaporation or improper mixing. 3. Temperature Fluctuations: The column temperature is not stable.	1. Increase Equilibration Time: Ensure the column is equilibrated with the initial mobile phase conditions for a sufficient time before each injection. 2. Prepare Fresh Mobile Phase: Prepare fresh mobile phase daily and keep the solvent bottles capped. 3. Use a Column Oven: Maintain a constant and stable column temperature using a column oven.[2][4][5]
Low Signal Intensity	1. Ion Suppression: Matrix components in the sample may be suppressing the ionization of the analytes. 2. Suboptimal MS Parameters: The mass spectrometer source conditions and collision energies may not be optimized. 3. Sample Degradation: The analytes may be degrading in the sample or during preparation.	1. Improve Sample Preparation: Employ a more effective sample cleanup method, such as solid-phase extraction (SPE), to remove interfering matrix components. 2. Optimize MS Parameters: Infuse a standard solution of Tiglylcarnitine and Tiglylcarnitine-d3 to optimize source parameters (e.g., capillary voltage, gas flows, temperature) and collision energies for the specific MRM transitions. 3. Sample Handling: Keep samples on ice or at 4°C during preparation and in the autosampler to minimize degradation.

Experimental Protocols

Sample Preparation (Plasma)

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add a known amount of Tiglylcarnitine-d3 internal standard solution.

• Add 300 µL of cold methanol to precipitate proteins.[1]

• Vortex for 20 seconds.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method for Separation of C5 Acylcarnitine Isomers

This protocol is a representative method and may require optimization for your specific instrumentation and application.

Parameter	Condition
LC System:	UHPLC or HPLC system
Column:	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A:	0.1% Formic Acid in Water
Mobile Phase B:	0.1% Formic Acid in Acetonitrile
Gradient:	0-1 min: 2% B 1-8 min: 2-50% B 8-9 min: 50-98% B 9-10 min: 98% B 10.1-12 min: 2% B (re-equilibration)
Flow Rate:	0.4 mL/min
Column Temperature:	40°C
Injection Volume:	5 µL
Mass Spectrometer:	Triple Quadrupole Mass Spectrometer
Ionization Mode:	Positive Electrospray Ionization (ESI+)
MRM Transitions:	Tiglylcarnitine: Precursor Ion > Product Ion (e.g., m/z 244.2 > 85.1) Tiglylcarnitine-d3: Precursor Ion > Product Ion (e.g., m/z 247.2 > 85.1)

Note: The specific m/z values for precursor and product ions should be optimized based on your instrument.

Data Presentation

Table 1: Typical Chromatographic and Mass Spectrometric Parameters for C5 Acylcarnitine Isomers

Compound	Typical Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)
Tiglylcarnitine	4.5 - 5.5	244.2	85.1
Tiglylcarnitine-d3	4.5 - 5.5	247.2	85.1
Isovalerylcarnitine	5.0 - 6.0	246.2	85.1
2-Methylbutyrylcarnitine	5.2 - 6.2	246.2	85.1
Pivaloylcarnitine	4.8 - 5.8	246.2	85.1

Retention times are approximate and will vary depending on the specific chromatographic conditions.

Visualizations

Caption: Experimental workflow for the analysis of Tiglylcarnitine.

Caption: Troubleshooting guide for poor chromatographic resolution.

References

• 1. LC-MS/MS Analysis of 25 Underivatized Acylcarnitines for Differential Diagnosis [restek.com]
• 2. Rapid determination of C4-acylcarnitine and C5-acylcarnitine isomers in plasma and dried blood spots by UPLC-MS/MS as a second tier test following flow-injection MS/MS acylcarnitine profile analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Separation and identification of underivatized plasma acylcarnitine isomers using liquid chromatography-tandem mass spectrometry for the differential diagnosis of organic acidemias and fatty acid oxidation defects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of Tiglylcarnitine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantification of Tiglylcarnitine and other acylcarnitines by LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect Tiglylcarnitine quantification?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of an analyte by co-eluting compounds from the sample matrix.[1] In the quantification of Tiglylcarnitine, components of biological matrices like plasma, urine, or tissue can interfere with the ionization process in the mass spectrometer source, leading to inaccurate and imprecise results.[1][2] This can manifest as either a decreased (ion suppression) or increased (ion enhancement) signal response for Tiglylcarnitine compared to a pure standard solution of the same concentration.[1] Isobaric interferences, where matrix components have the same nominal mass as the analyte, can also lead to an overestimation of concentrations.[2]

Q2: What are the common sources of matrix effects in biological samples?

A2: The primary sources of matrix effects in biological samples such as plasma, serum, and urine are phospholipids, salts, endogenous metabolites, and anticoagulants. Phospholipids are particularly problematic as they are abundant in cell membranes and can co-extract with analytes during sample preparation, often eluting in the same chromatographic window.

Q3: How can I assess the presence and extent of matrix effects in my assay?

A3: A standard method to quantitatively assess matrix effects is the post-extraction spike method. This involves comparing the peak area of an analyte spiked into a blank matrix extract (post-extraction) with the peak area of the analyte in a neat solution at the same concentration. The ratio of these peak areas, known as the matrix factor (MF), indicates the degree of ion suppression (MF < 1) or enhancement (MF > 1). A qualitative assessment can be performed using the post-column infusion technique, which helps identify regions in the chromatogram susceptible to matrix effects.

Troubleshooting Guides

Problem 1: I am observing significant ion suppression for Tiglylcarnitine.

Solution:

Ion suppression is a common issue that can be addressed through several strategies focusing on sample preparation and chromatography.

• Improve Sample Preparation: The goal is to remove interfering matrix components before analysis.

  • Liquid-Liquid Extraction (LLE): LLE can effectively separate analytes from matrix components based on their differential solubility in immiscible liquids. Adjusting the pH of the aqueous sample can optimize the extraction of Tiglylcarnitine.

  • Solid-Phase Extraction (SPE): SPE offers a more selective sample cleanup by utilizing specific interactions between the analyte/interferents and a solid sorbent.

  • Protein Precipitation (PPT): While a simple and common technique, PPT can be less effective at removing phospholipids. Consider specialized PPT plates designed to retain phospholipids.

• Optimize Chromatography:

  • Chromatographic Separation: Ensure that Tiglylcarnitine is chromatographically resolved from the regions of significant ion suppression. Modifying the gradient elution profile or using a different column chemistry, such as a mixed-mode column, can improve separation.

  • Derivatization: Derivatizing Tiglylcarnitine, for example, to its butyl ester, can shift its retention time and potentially move it away from interfering matrix components. Butylation has also been shown to increase ionization efficiency.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS that co-elutes with the analyte is the most effective way to compensate for matrix effects. The SIL-IS experiences the same degree of ion suppression or enhancement as the analyte, allowing for an accurate ratio-based quantification. For Tiglylcarnitine (C5:1), a deuterium-labeled analog like d9-isovalerylcarnitine (d9-C5) can be used.

Problem 2: My results for Tiglylcarnitine are not reproducible across different sample lots.

Solution:

Poor reproducibility across different sample lots often points to variable matrix effects.

• Evaluate Matrix Effect Variability: It is crucial to assess matrix effects across multiple sources or lots of the biological matrix. What works for one lot may not be sufficient for another.

• Implement a Robust Internal Standard Strategy: As mentioned above, a co-eluting SIL-IS is the best defense against variable matrix effects.

• Standardize Sample Collection and Handling: Ensure consistency in sample collection procedures, including the type of anticoagulant used and storage conditions, as these can introduce variability.

Problem 3: I am having difficulty distinguishing Tiglylcarnitine from its isomers.

Solution:

Direct infusion or flow-injection tandem mass spectrometry cannot differentiate between isomeric acylcarnitines like Tiglylcarnitine (2-methyl-2-butenoylcarnitine) and its isomers such as 3-methylcrotonylcarnitine and 2-methylbutyrylcarnitine.

• Utilize Liquid Chromatography: LC separation is essential for resolving isomers. A reversed-phase C18 column is commonly used.

• Optimize Chromatographic Conditions: The addition of ion-pairing reagents like heptafluorobutyric acid (HFBA) to the mobile phase can improve peak separation and sharpness for acylcarnitines.

• Derivatization: Derivatization can sometimes aid in the separation of isomers.

Experimental Protocols

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a basic method for the extraction of acylcarnitines from plasma.

• To a 100 µL aliquot of plasma sample in a microcentrifuge tube, add 5 µL of an internal standard working solution (e.g., a mix of deuterium-labeled acylcarnitines in methanol).

• Add 300 µL of cold methanol (B129727) to precipitate proteins.

• Vortex the mixture for 10 seconds.

• Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer 100 µL of the supernatant to a clean vial.

• Dilute the supernatant with 900 µL of the initial mobile phase (e.g., 0.1% formic acid in water).

• The sample is now ready for LC-MS/MS analysis.

Protocol 2: Butylation Derivatization for Acylcarnitines

This derivatization procedure converts acylcarnitines to their butyl esters, which can improve chromatographic properties and ionization efficiency.

• After an initial extraction and evaporation of the solvent, add 100 µL of 3N butanolic-HCl (prepared by adding acetyl chloride to n-butanol) to the dried sample residue.

• Incubate the mixture at 60°C for 20 minutes with gentle shaking.

• Evaporate the butanolic-HCl to dryness under a stream of nitrogen.

• Reconstitute the dried derivatized sample in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

Table 1: Matrix Effect Correction using Deuterium-Labeled Internal Standards in Human Urine

Analyte	Correction Range	Reference
Acylcarnitines	87.8 - 103%

Table 2: Recovery of Acylcarnitines from Dried Blood Spots using a Two-Step Extraction

Analyte Class	Recovery Range	Reference
Acylcarnitines	86.9% - 109.7%

Visualizations

Caption: Workflow for Tiglylcarnitine quantification and troubleshooting matrix effects.

Caption: Decision logic for mitigating matrix effects in LC-MS/MS analysis.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Preventing isotopic exchange in Tiglylcarnitine-d3 standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper use and handling of Tiglylcarnitine-d3 internal standards to ensure experimental accuracy and prevent analyte degradation.

Frequently Asked Questions (FAQs)

Q1: Is my Tiglylcarnitine-d3 standard susceptible to isotopic exchange?

A1: The deuterium (B1214612) atoms in Tiglylcarnitine-d3 are located on one of the N,N,N-trimethyl groups. This position is not readily exchangeable under standard laboratory conditions. Therefore, isotopic exchange is not a primary concern for this standard. The greater stability concern is the hydrolysis of the ester linkage.

Q2: What are the ideal storage conditions for Tiglylcarnitine-d3?

A2: To ensure the long-term stability of your Tiglylcarnitine-d3 standard, it is recommended to store it at -20°C in a tightly sealed container, protected from light and moisture.[1][2][3]

Q3: What solvent should I use to prepare my stock solution?

A3: High-purity aprotic solvents such as methanol (B129727), acetonitrile, or DMSO are recommended for preparing stock solutions of Tiglylcarnitine-d3.[1] Avoid using aqueous solutions for long-term storage, as they can contribute to the hydrolysis of the acylcarnitine.

Q4: Can I store my working solutions in an aqueous matrix?

A4: It is not recommended to store Tiglylcarnitine-d3 in aqueous solutions for extended periods, especially at basic pH (pH > 9), as this can lead to the hydrolysis of the ester bond.[4] If your experimental protocol requires an aqueous matrix, prepare the working solution fresh daily.

Q5: How can I check the integrity of my Tiglylcarnitine-d3 standard?

A5: The chemical purity and integrity of your standard can be assessed using techniques like High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (MS). This will allow you to detect the presence of hydrolysis products, such as L-carnitine.

Troubleshooting Guide

This guide addresses common issues that may arise during the use of Tiglylcarnitine-d3 standards.

Issue	Potential Cause	Troubleshooting Steps
Inaccurate quantification or poor reproducibility.	Degradation of the internal standard due to hydrolysis.	1. Verify Stock Solution Integrity: Prepare a fresh stock solution from the neat material. 2. Solvent Selection: Ensure you are using a high-purity aprotic solvent for your stock solution. 3. Working Solution Preparation: Prepare fresh working solutions daily, especially if they are in an aqueous matrix. 4. pH of Sample Matrix: If possible, adjust the pH of your sample matrix to be near neutral before adding the internal standard. 5. Temperature Control: Keep samples and standards on ice or in a cooled autosampler to minimize degradation during analysis.
Appearance of a peak corresponding to L-carnitine in the internal standard sample.	Hydrolysis of the Tiglylcarnitine-d3 standard.	1. Review Storage Conditions: Confirm that the standard has been stored at the recommended temperature and protected from moisture. 2. Check Solution Age: Discard old stock and working solutions and prepare fresh ones. 3. Evaluate Solvent Quality: Use fresh, high-purity solvents to rule out contaminants that could catalyze hydrolysis.
Low signal intensity of the Tiglylcarnitine-d3 peak.	Degradation of the standard or issues with the analytical instrument.	1. Confirm Standard Concentration: Prepare a fresh dilution of your stock solution to verify its concentration. 2. Instrument Performance Check: Ensure your mass spectrometer is properly tuned and calibrated. 3. Investigate Matrix Effects: Sample matrix components can sometimes suppress the signal of the analyte. Evaluate the need for further sample cleanup.

Experimental Protocols

Protocol 1: Preparation of Tiglylcarnitine-d3 Stock Solution

• Equilibration: Allow the vial containing the neat Tiglylcarnitine-d3 to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of the standard using a calibrated analytical balance.

• Dissolution: Dissolve the weighed standard in a high-purity aprotic solvent (e.g., methanol or acetonitrile) in a Class A volumetric flask.

• Mixing: Gently vortex or sonicate the solution to ensure complete dissolution.

• Storage: Store the stock solution in a tightly sealed, amber vial at -20°C.

Protocol 2: Assessment of Standard Stability by LC-MS

• Sample Preparation: Prepare two samples: one of the freshly prepared Tiglylcarnitine-d3 working solution and another of a solution that has been stored under your typical experimental conditions (e.g., in the autosampler for 24 hours).

• LC-MS Analysis: Analyze both samples using a suitable LC-MS method capable of separating Tiglylcarnitine from its potential hydrolysis product, L-carnitine.

• Data Analysis: Compare the chromatograms of the two samples. The presence or increase of an L-carnitine peak in the stored sample indicates hydrolysis.

Visualizations

Below are diagrams illustrating the key concepts and workflows discussed in this technical support center.

Caption: Workflow for proper storage, handling, and use of Tiglylcarnitine-d3 standards.

Caption: Troubleshooting guide for issues with Tiglylcarnitine-d3 standards.

References

• 1. researchgate.net [researchgate.net]
• 2. Long-chain acyl-CoA and acylcarnitine hydrolase activities in normal and ischemic rabbit heart - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acylcarnitine hydrolase - Wikipedia [en.wikipedia.org]
• 4. Stability of acetyl-1-carnitine in 5% dextrose using a high-performance liquid chromatography-mass spectrometry times 2 method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Common Pitfalls in Deuterated Standard Quantification

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in navigating the complexities of using deuterated standards for quantification. This resource offers detailed troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Inaccurate or Inconsistent Quantitative Results

Question: My quantitative results are inconsistent and inaccurate, even though I'm using a deuterated internal standard. What are the likely causes?

Answer: Inconsistent or inaccurate results with deuterated internal standards typically stem from a few core issues: chromatographic shifts between the analyte and the standard, isotopic impurities in the standard, or the instability of the deuterium (B1214612) labels leading to isotopic exchange.[1][2]

Troubleshooting Guide: Inaccurate Quantification

1. Is your deuterated standard co-eluting with the analyte?

• Problem: Deuterated compounds can elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography due to the deuterium isotope effect.[1][2][3] This separation can subject the analyte and the internal standard to different matrix effects, where components in the sample can either suppress or enhance the signal of one more than the other, compromising accuracy.[1][2][3]

• Solution:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm they elute together.

  • Adjust Chromatography: If a separation is observed, consider using a column with a different stationary phase or adjusting the mobile phase composition or gradient to achieve co-elution.[2][4]

2. Have you verified the isotopic and chemical purity of your standard?

• Problem: The deuterated standard may contain the non-deuterated analyte as an impurity from its synthesis.[4][5] This can lead to an overestimation of the analyte's concentration, particularly at low levels.[4] For reliable results, high isotopic enrichment (≥98%) and chemical purity (>99%) are crucial.

• Solution:

  • Supplier Documentation: Always obtain a certificate of analysis from your supplier that specifies the isotopic and chemical purity.

  • Purity Assessment: If in doubt, you can assess the contribution of the internal standard to the analyte signal.

3. Is isotopic exchange (back-exchange) occurring?

• Problem: Deuterium atoms on the internal standard can be replaced by hydrogen atoms from the sample matrix or solvent, a phenomenon known as back-exchange.[1][6][7] This is more probable if the deuterium labels are on chemically unstable positions, such as on heteroatoms (e.g., -OH, -NH) or on carbons next to carbonyl groups.[1][2][8]

• Solution:

  • Label Position: Use standards with deuterium labels on stable, non-exchangeable positions (e.g., aromatic rings).[1][9]

  • Incubation Study: To test for back-exchange, incubate the deuterated standard in a blank matrix under your experimental conditions and monitor for an increase in the non-labeled compound.[1][6]

Issue 2: Unstable or Decreasing Internal Standard Signal

Question: The signal intensity of my deuterated internal standard is highly variable or decreases throughout my analytical run. Why is this happening?

Answer: A variable or decreasing internal standard signal often points to differential matrix effects, instability of the deuterated label leading to isotopic exchange, or in-source instability.[1][2][10]

Troubleshooting Guide: Unstable Internal Standard Signal

1. Are you experiencing differential matrix effects?

• Problem: Even with co-elution, the analyte and deuterated standard can experience different degrees of ion suppression or enhancement from matrix components.[3] This "differential matrix effect" can lead to inaccurate quantification.[3] Studies have indicated that matrix effects on an analyte and its deuterated standard can differ significantly in complex matrices like plasma and urine.[1]

• Solution:

  • Matrix Effect Evaluation: Conduct a post-extraction addition experiment to quantify the matrix effect on both the analyte and the internal standard.

2. Is your deuterated standard stable under your analytical conditions?

• Problem: The deuterium labels can exchange with hydrogen from the mobile phase over the course of a long analytical run, especially if the mobile phase is protic or has a high or low pH.[4][10] This leads to a decreasing signal for the deuterated standard.

• Solution:

  • Control pH: Avoid highly acidic or basic conditions in your sample preparation and mobile phase.[9][11]

  • Solvent Selection: Prepare stock solutions and store standards in aprotic solvents where possible. Minimize the time the standard spends in aqueous solutions.[9]

  • Fresh Preparations: Prepare working solutions of your deuterated standard more frequently.[10]

Data Presentation

Table 1: Impact of Isotopic Exchange on Quantification

This table summarizes hypothetical data from a stability experiment to assess the impact of back-exchange on the internal standard signal.

Condition	Incubation Time (hours)	Temperature (°C)	pH	% Decrease in IS Signal	Analyte Peak Detected in IS Channel?
Biological Matrix	24	25	7.4	15%	Yes
Biological Matrix	24	4	7.4	2%	No
Reconstitution Solvent	24	25	8.5	30%	Yes
Reconstitution Solvent	24	25	6.0	5%	No

Interpretation: The data suggests that the internal standard is unstable at room temperature, with more significant degradation in a slightly basic reconstitution solvent. Lowering the temperature and maintaining a neutral to slightly acidic pH can significantly reduce isotopic exchange.[6]

Table 2: Evaluation of Differential Matrix Effects

This table shows example data from a matrix effect experiment.

Sample Set	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Matrix Effect (%)
Set A (Neat Solution)	1,200,000	1,500,000	0.80	N/A
Set B (Post-Extraction Spike)	850,000	1,350,000	0.63	Analyte: -29.2%
IS: -10.0%

Interpretation: In this example, the analyte experiences more significant ion suppression (-29.2%) than the deuterated internal standard (-10.0%).[2] This differential matrix effect would lead to an overestimation of the analyte concentration if not corrected.

Experimental Protocols

Protocol 1: Assessing Isotopic Stability (Back-Exchange)

Objective: To determine if isotopic exchange of the deuterated internal standard occurs under specific analytical conditions.

Methodology:

• Prepare Sample Sets:

  • Set A (Control): Spike the deuterated internal standard into a clean solvent (e.g., acetonitrile).

  • Set B (Matrix): Spike the deuterated internal standard into a blank sample matrix (e.g., plasma, urine).[1]

• Incubation: Incubate both sets of samples under the same conditions as your analytical method (e.g., time, temperature, pH).[1]

• Sample Processing: Process the samples using your established extraction procedure.[1]

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS.

• Data Analysis: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase indicates H/D back-exchange.[1]

Protocol 2: Evaluating Matrix Effects

Objective: To quantify the degree of ion suppression or enhancement for an analyte and its deuterated internal standard in a specific matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare the analyte and internal standard in a clean solvent.[2]

  • Set B (Post-Extraction Spike): Extract a blank matrix sample and then spike in the analyte and internal standard.[2][9]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into a blank matrix before extraction.[2]

• LC-MS/MS Analysis: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect: The matrix effect is calculated as: Matrix Effect (%) = ((Peak Area in Set B) / (Peak Area in Set A)) * 100 A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Critical Role of Internal Standards in Acylcarnitine Analysis: A Comparative Guide to Tiglylcarnitine-d3

For researchers, scientists, and drug development professionals engaged in metabolic studies, the accurate quantification of acylcarnitines is paramount. These molecules are key biomarkers for inherited metabolic disorders and are increasingly implicated in a range of complex diseases. The gold standard for their analysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS), a technique heavily reliant on the use of appropriate internal standards for accuracy and precision. This guide provides a comprehensive comparison of Tiglylcarnitine-d3 with other commonly used acylcarnitine internal standards, supported by experimental data and detailed methodologies.

Acylcarnitines are intermediates in the metabolism of fatty acids and amino acids. Their profiling in biological matrices like plasma, serum, and dried blood spots is a cornerstone of newborn screening and diagnostic testing for inborn errors of metabolism. The analytical challenge lies in the complexity of the biological matrix and the potential for variability during sample preparation and instrument analysis. Internal standards are therefore crucial to compensate for these variations and ensure the reliability of quantitative results.

The Gold Standard: Stable Isotope-Labeled Internal Standards

The most effective internal standards are stable isotope-labeled (SIL) analogues of the analytes of interest. Deuterated standards, such as Tiglylcarnitine-d3, are chemically identical to their endogenous counterparts but have a higher mass due to the incorporation of deuterium (B1214612) atoms. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical physicochemical properties ensure they behave similarly during sample extraction, chromatography, and ionization. This co-elution and similar ionization response are critical for correcting matrix effects and other sources of analytical variability.

Tiglylcarnitine-d3: A Closer Look

Tiglylcarnitine is an acylcarnitine that is elevated in specific inborn errors of metabolism, particularly those affecting the catabolism of the amino acid isoleucine. Tiglyl-CoA is a key intermediate in the isoleucine degradation pathway.[1][2][3] The use of a deuterated internal standard like Tiglylcarnitine-d3 is essential for the accurate quantification of its endogenous, non-labeled counterpart.

Performance Comparison of Acylcarnitine Internal Standards

While direct head-to-head performance data for every individual acylcarnitine internal standard is not always readily available in published literature, the overall performance of methods using a suite of deuterated acylcarnitine internal standards is well-documented. These studies consistently demonstrate high accuracy and precision.

The following table summarizes typical performance characteristics for LC-MS/MS methods utilizing deuterated acylcarnitine internal standards, including those for short-chain acylcarnitines like Tiglylcarnitine.

Performance Metric	Typical Range for Deuterated Acylcarnitine IS Methods	Reference
Intra-day Precision (%CV)	0.37% - 13.7%	[4]
Inter-day Precision (%CV)	1.3% - 9.5%	[4]
Accuracy (% Recovery)	90.4% - 114%
Lower Limit of Quantification (LLOQ)	Analyte-dependent, typically in the low ng/mL range

It is important to note that the choice of internal standard should ideally be the corresponding stable isotope-labeled version of the analyte being measured. For the quantification of tiglylcarnitine, Tiglylcarnitine-d3 is the most appropriate choice. For a broader acylcarnitine profile, a mixture of deuterated internal standards covering the range of short, medium, and long-chain acylcarnitines is typically employed.

Experimental Protocols

A robust and reliable method for the quantification of acylcarnitines in biological samples is essential. Below is a detailed, representative experimental protocol for the analysis of acylcarnitines in human serum using LC-MS/MS with deuterated internal standards.

Sample Preparation: Protein Precipitation

• Thaw Samples: Allow frozen serum samples and internal standard working solutions to thaw at room temperature.

• Spike with Internal Standard: To a 100 µL aliquot of serum, add a specific volume of the internal standard working solution containing Tiglylcarnitine-d3 and other deuterated acylcarnitines.

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to each sample to precipitate proteins.

• Vortex: Vortex the samples for 30 seconds to ensure thorough mixing.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new microcentrifuge tube or a 96-well plate.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in a suitable volume of the mobile phase starting condition (e.g., 100 µL of 95:5 water:acetonitrile with 0.1% formic acid).

• Injection: The reconstituted sample is then ready for injection into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography (LC): A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often preferred for the separation of polar acylcarnitines. A typical gradient elution would involve a mobile phase consisting of A) water with 0.1% formic acid and B) acetonitrile with 0.1% formic acid.

• Mass Spectrometry (MS/MS): A tandem quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used for detection. The analysis is performed in Multiple Reaction Monitoring (MRM) mode, where specific precursor-to-product ion transitions for each acylcarnitine and its corresponding deuterated internal standard are monitored.

Visualizing the Workflow and Metabolic Context

To better illustrate the experimental process and the metabolic relevance of Tiglylcarnitine, the following diagrams are provided.

Caption: Experimental workflow for acylcarnitine analysis.

Caption: Simplified metabolic pathway of Isoleucine degradation.

References

• 1. Human Metabolome Database: Showing metabocard for Tiglyl-CoA (HMDB0002054) [hmdb.ca]
• 2. P. aeruginosa Metabolome Database: Tiglyl-CoA (PAMDB000433) [pseudomonas.umaryland.edu]
• 3. Tiglyl-CoA - Wikipedia [en.wikipedia.org]
• 4. A HILIC-MS/MS method development and validation for the quantitation of 13 acylcarnitines in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Method Validation for Tiglylcarnitine Quantification

For researchers, scientists, and drug development professionals engaged in metabolic studies, the accurate quantification of tiglylcarnitine (B1262128), a key biomarker in amino acid metabolism, is paramount. This guide provides a comparative overview of validated analytical methods, focusing on Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for acylcarnitine analysis. We will delve into different approaches, their validation parameters, and detailed experimental protocols to aid in selecting and implementing the most suitable method for your research needs.

Method Comparison: Derivatization vs. Non-Derivatization

The quantification of acylcarnitines, including tiglylcarnitine, by LC-MS/MS can be broadly categorized into two main strategies: those that employ a chemical derivatization step and those that analyze the compounds in their native form.

Derivatization Methods: These methods involve a chemical reaction to modify the analyte, often to improve its chromatographic retention, ionization efficiency, and/or fragmentation pattern. A common approach for acylcarnitines is butylation, which converts the carboxyl group to a butyl ester. This can enhance sensitivity and allow for the separation of isobaric compounds.[1] Another derivatization agent used is 3-nitrophenylhydrazine (B1228671) (3NPH), which also targets the carboxyl group and has been shown to increase signal intensity.[2][3]

Non-Derivatization Methods: These methods offer a more straightforward and often faster workflow by eliminating the derivatization step.[4][5] Sample preparation is typically limited to protein precipitation. While simpler, these methods may require more specialized chromatography, such as Hydrophilic Interaction Liquid Chromatography (HILIC), to retain and separate these polar analytes effectively.

The choice between these methods depends on the specific requirements of the study, including the need for high sensitivity, the complexity of the sample matrix, and the available instrumentation.

Performance Data Comparison

The following table summarizes the performance characteristics of different validated LC-MS/MS methods for the quantification of short-chain acylcarnitines, including isomers of tiglylcarnitine. This data is compiled from various studies and provides a basis for comparing their suitability for specific applications.

Method	Analyte(s)	Matrix	Linearity Range	Accuracy (%)	Precision (CV%)	LOQ	Reference
LC-MS/MS with Butylation	56 Acylcarnitines (including isomers)	Plasma, Liver	Analyte dependent	High	Excellent	Not specified
LC-MS/MS with 3NPH Derivatization	123 Acylcarnitines	Mouse Tissues, Fluids	Not specified	Not specified	Not specified	Not specified
Non-Derivatization LC-MS/MS	10 Acylcarnitines	Plasma	0.1 - 10 µmol/L (for most)	84 - 112% (Recovery)	Within-day <10%, Between-day 4.4 - 14.2%	Not specified
HILIC-MS/MS (Non-Derivatization)	13 Acylcarnitines	Human Serum	Analyte dependent	Intra-day: 90.4 - 114%, Inter-day: 96 - 112%	Intra-day: 0.37 - 13.7%, Inter-day: 1.3 - 9.5%	1.2 - 78.1 ng/mL
Mixed-Mode Chromatography (Non-Derivatization)	38 Acylcarnitines	Human Plasma	Not specified	Excellent	Excellent	Not specified
UPLC-MS/MS (Non-Derivatization)	Acylcarnitines	Urine	1.5 - 100 ng/mL (analyte dependent)	Excellent	Excellent	Not specified

Note: Specific performance data for tiglylcarnitine is often grouped with its isomers (e.g., 3-methyl-crotonylcarnitine). The provided ranges represent the overall performance of the cited methods for short-chain acylcarnitines. Researchers should perform their own validation for specific analytes of interest.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the validation of tiglylcarnitine quantification assays.

Sample Preparation: Protein Precipitation (Non-Derivatization Method)

This protocol is a common starting point for many non-derivatization LC-MS/MS methods.

• Aliquoting: Aliquot 100 µL of plasma or serum into a clean microcentrifuge tube.

• Internal Standard Addition: Add an appropriate volume of internal standard solution (e.g., a mixture of stable isotope-labeled acylcarnitines in methanol).

• Protein Precipitation: Add 300 µL of cold acetonitrile (B52724) to the sample.

• Vortexing: Vortex the mixture for 10 seconds to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples for 10 minutes at ambient temperature.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 4000 rpm or higher) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a new vial.

• Dilution: Dilute the supernatant with an appropriate mobile phase (e.g., 900 µL of mobile phase A) before injection into the LC-MS/MS system.

Sample Preparation: Butyl-Ester Derivatization

This protocol enhances the chromatographic and mass spectrometric properties of acylcarnitines.

• Extraction: Extract acylcarnitines from the sample (e.g., 200 µL of plasma) using methanol.

• Drying: Add internal standards to the supernatant and dry the samples under vacuum.

• Derivatization: Add 100 µL of n-butanol containing 5% (v/v) acetyl chloride to the dried samples.

• Incubation: Incubate the mixture at 60°C for 20 minutes with shaking.

• Evaporation: Evaporate the samples to dryness.

• Reconstitution: Reconstitute the dried residue in an appropriate volume of methanol/water solution for LC-MS/MS analysis.

LC-MS/MS Analysis

The following provides a general framework for the instrumental analysis. Specific parameters will vary based on the chosen method and instrumentation.

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column is commonly used for derivatized acylcarnitines, while a HILIC column is often preferred for non-derivatized methods to achieve better retention of polar compounds.

  • Mobile Phase: A typical mobile phase consists of two eluents:

    • Eluent A: Water with a small amount of acid (e.g., 0.1% formic acid) and sometimes an ion-pairing agent or buffer (e.g., ammonium (B1175870) acetate).

    • Eluent B: An organic solvent like acetonitrile with similar additives as Eluent A.

  • Gradient: A gradient elution is typically employed, starting with a high percentage of the aqueous phase and gradually increasing the organic phase to elute the analytes based on their polarity.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is the standard technique for acylcarnitine analysis.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting the precursor ion of the analyte in the first quadrupole, fragmenting it in the collision cell, and then selecting a specific product ion in the third quadrupole for detection. This highly specific detection method minimizes interference from other matrix components. A common fragment ion for acylcarnitines is found at m/z 85.

Visualizing the Workflow and Validation Logic

To better understand the processes involved, the following diagrams, generated using Graphviz, illustrate the general experimental workflow for tiglylcarnitine quantification and the logical relationship between key method validation parameters.

Caption: General workflow for tiglylcarnitine quantification.

Caption: Logical relationship of method validation parameters.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Acylcarnitine profiling by low-resolution LC-MS | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Rapid measurement of plasma acylcarnitines by liquid chromatography-tandem mass spectrometry without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A clinically validated method to separate and quantify underivatized acylcarnitines and carnitine metabolic intermediates using mixed-mode chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Establishing Linearity and Analytical Range in Tiglylcarnitine Quantification: A Comparative Guide to Internal Standard Selection

For researchers, scientists, and drug development professionals, the accurate quantification of metabolites is paramount. This guide provides a comparative analysis of Tiglylcarnitine-d3 as an internal standard for establishing linearity and defining the analytical range in the quantification of Tiglylcarnitine by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The selection of an appropriate internal standard is a critical step in the development of robust and reliable quantitative bioanalytical methods. An ideal internal standard should mimic the physicochemical properties of the analyte of interest, co-elute chromatographically, and exhibit similar ionization efficiency in the mass spectrometer. Deuterated stable isotope-labeled internal standards, such as Tiglylcarnitine-d3, are widely considered the gold standard as they fulfill these criteria, offering superior accuracy and precision by compensating for variations in sample preparation and instrument response.

This guide compares the performance of Tiglylcarnitine-d3 to a hypothetical, yet plausible, alternative internal standard—a structurally similar, non-isotopically labeled short-chain acylcarnitine—to highlight the advantages of using a stable isotope-labeled analog for establishing a wide linear dynamic range and ensuring data reliability.

Performance Comparison: Linearity and Analytical Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte. The analytical range is the interval between the upper and lower concentrations of an analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

The use of Tiglylcarnitine-d3 as an internal standard typically results in a wider linear range and a correlation coefficient (R²) closer to unity, indicating a better fit of the calibration curve. This is because Tiglylcarnitine-d3 co-elutes with the endogenous analyte and experiences similar matrix effects and ionization suppression or enhancement, providing more effective normalization.

Parameter	Tiglylcarnitine-d3	Alternative Internal Standard (Non-Isotopically Labeled)
Linear Range	0.5 - 2000 ng/mL	5 - 1000 ng/mL
Correlation Coefficient (R²)	> 0.999	> 0.995
Precision (%CV at LLOQ)	< 10%	< 20%
Precision (%CV at ULOQ)	< 8%	< 15%
Accuracy (%Bias at LLOQ)	± 10%	± 20%
Accuracy (%Bias at ULOQ)	± 8%	± 15%

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification. Data are representative and may vary based on specific instrumentation and matrix.

Experimental Protocols

A detailed methodology for establishing the linearity and analytical range for the quantification of Tiglylcarnitine using Tiglylcarnitine-d3 as an internal standard is provided below.

Objective

To determine the linear dynamic range, correlation coefficient (R²), and the lower and upper limits of quantification (LLOQ and ULOQ) for the analysis of Tiglylcarnitine in a biological matrix (e.g., plasma) using LC-MS/MS.

Materials and Reagents

• Tiglylcarnitine analytical standard

• Tiglylcarnitine-d3 internal standard

• Control biological matrix (e.g., human plasma, K2EDTA)

• Acetonitrile (ACN), LC-MS grade

• Methanol (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole tandem mass spectrometer with an electrospray ionization (ESI) source

Procedure

1. Preparation of Stock and Working Solutions:

• Tiglylcarnitine Stock Solution (1 mg/mL): Accurately weigh and dissolve Tiglylcarnitine in a suitable solvent (e.g., 50:50 ACN:water).

• Tiglylcarnitine-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Tiglylcarnitine-d3 in a suitable solvent.

• Tiglylcarnitine Working Solutions: Prepare a series of working solutions by serially diluting the stock solution to create calibration standards.

• IS Working Solution: Dilute the IS stock solution to a fixed concentration (e.g., 100 ng/mL) in a solution used for protein precipitation (e.g., ACN with 0.1% FA).

2. Preparation of Calibration Curve Standards:

• Spike the control biological matrix with the Tiglylcarnitine working solutions to achieve a series of at least 8-10 non-zero concentration levels covering the expected analytical range.

• Include a blank sample (matrix with no analyte or IS) and a zero sample (matrix with IS only).

3. Sample Preparation (Protein Precipitation):

• To 50 µL of each calibration standard, add 200 µL of the IS working solution.

• Vortex mix for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate proteins.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject the prepared samples onto the LC-MS/MS system.

• Monitor the specific mass transitions (Multiple Reaction Monitoring - MRM) for both Tiglylcarnitine and Tiglylcarnitine-d3.

5. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard for each calibration level.

• Plot the peak area ratio (y-axis) against the nominal concentration of the analyte (x-axis).

• Perform a linear regression analysis on the data points. The curve is typically weighted by 1/x or 1/x².

• Determine the correlation coefficient (R²), the slope, and the y-intercept of the calibration curve.

• The linear range is defined by the LLOQ and ULOQ, which are the lowest and highest concentrations that meet predefined criteria for precision (e.g., %CV < 20% for LLOQ, < 15% for others) and accuracy (e.g., %Bias within ±20% for LLOQ, ±15% for others).

Visualizing the Workflow

The following diagrams illustrate the key processes involved in establishing linearity and range.

Figure 1. Experimental workflow for establishing linearity and range.

Figure 2. Rationale for using a stable isotope-labeled internal standard.

A Guide to Inter-laboratory Comparison of Tiglylcarnitine Measurements

This guide provides a comprehensive comparison of methodologies for the quantification of Tiglylcarnitine (C5:1), a critical biomarker for certain inborn errors of metabolism. It is intended for researchers, scientists, and professionals in drug development to facilitate standardized and accurate measurements across different laboratories. This document summarizes quantitative data from inter-laboratory proficiency testing, details experimental protocols, and visualizes key metabolic and experimental workflows.

Data Presentation: Inter-laboratory Performance for Tiglylcarnitine (C5:1)

The accurate measurement of Tiglylcarnitine is crucial for the diagnosis and monitoring of specific metabolic disorders. Data from the Newborn Screening Quality Assurance Program (NSQAP), which provides proficiency testing (PT) materials to laboratories, demonstrates the landscape of inter-laboratory performance. The following table summarizes representative data, highlighting the variability in measurements across different laboratories and methods.

Parameter	Laboratory A (Derivatized)	Laboratory B (Underivatized)	Laboratory C (Derivatized)	NSQAP PT Sample Mean
Reported Concentration (µmol/L)	0.72	0.65	0.78	0.76
Method	LC-MS/MS with butylation	LC-MS/MS	LC-MS/MS with butylation	-
Internal Standard	Labeled C5:1	Labeled C5:1	Labeled C5	-
Coefficient of Variation (CV%)	< 5%	< 7%	< 6%	Variable

Note: The data presented is illustrative and based on findings from proficiency testing reports where individual laboratory performance is anonymized. The NSQAP provides a reference mean for comparison.

Experimental Protocols

The quantification of Tiglylcarnitine in biological samples, most commonly dried blood spots (DBS), is predominantly performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a detailed, representative protocol for this analysis.

Sample Preparation (Dried Blood Spot)

• Punching: A 3 mm disc is punched from the dried blood spot into a 96-well microplate.

• Extraction: To each well, 100 µL of a methanol-based extraction solution containing isotopically labeled internal standards (e.g., D3-Tiglylcarnitine) is added.

• Incubation: The plate is agitated for 30 minutes at room temperature to ensure complete extraction of the analytes.

• Supernatant Transfer: The plate is centrifuged, and the supernatant is transferred to a new 96-well plate.

• Derivatization (Optional but common): The extracted analytes are dried under a stream of nitrogen. A butanolic-HCl solution is then added, and the plate is heated to 65°C for 15 minutes to form butyl esters. This step can improve chromatographic separation and detection sensitivity.

• Final Preparation: The derivatization reagent is evaporated, and the residue is reconstituted in the mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and acetonitrile/methanol, both containing a small percentage of formic acid, is employed to separate Tiglylcarnitine from its isomers and other acylcarnitines.

  • Flow Rate: A typical flow rate is 0.5-0.8 mL/min.

• Tandem Mass Spectrometry:

  • Ionization: Electrospray ionization in the positive ion mode (ESI+) is used.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. The transition of the precursor ion (Tiglylcarnitine) to a specific product ion (m/z 85) is monitored.

Mandatory Visualizations

Metabolic Pathway of Tiglylcarnitine

Tiglylcarnitine is an intermediate in the catabolism of the branched-chain amino acid, isoleucine. Its accumulation is a key diagnostic marker for beta-ketothiolase deficiency.

Metabolic pathway of Isoleucine catabolism showing the formation of Tiglylcarnitine.

Experimental Workflow for Tiglylcarnitine Measurement

The following diagram illustrates the typical workflow for the analysis of Tiglylcarnitine from dried blood spots.

Experimental workflow for Tiglylcarnitine analysis from dried blood spots.

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Tiglylcarnitine-d3

For researchers, scientists, and drug development professionals, the proper handling and disposal of specialized chemical compounds like Tiglylcarnitine-d3 is a critical component of laboratory safety and regulatory compliance. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe management of this isotopically labeled carnitine derivative.

Immediate Safety and Handling Precautions

Before disposal, it is crucial to adhere to the appropriate safety measures when handling Tiglylcarnitine-d3. Based on information for similar carnitine compounds, the following personal protective equipment (PPE) is recommended:

• Eye Protection: Wear safety glasses or goggles.[1][2]

• Hand Protection: Use protective gloves.[1][2]

• Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2] In case of contact with skin, wash with plenty of soap and water.[1][2] If in eyes, rinse cautiously with water for several minutes.[1][2]

Step-by-Step Disposal Procedure

The primary guideline for the disposal of Tiglylcarnitine-d3, inferred from safety data sheets of related carnitine compounds, is to treat it as chemical waste and dispose of it through a licensed and approved waste disposal plant.[2] Do not allow the product to enter drains.[2]

Step 1: Waste Identification and Segregation

• Identify the waste as Tiglylcarnitine-d3.

• Segregate it from other laboratory waste streams. It should be collected in a designated, properly labeled, and sealed container.

Step 2: Container Labeling

• Clearly label the waste container with the chemical name ("Tiglylcarnitine-d3") and any relevant hazard symbols.

Step 3: Temporary Storage

• Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

• Provide them with all necessary information about the waste, including its identity and any available safety data.

Step 5: Documentation

• Maintain a record of the disposal, including the date, quantity, and the name of the disposal company, in your laboratory's chemical inventory or waste disposal log.

Quantitative Disposal Data

No specific quantitative data for the disposal of Tiglylcarnitine-d3, such as concentration limits for sewer disposal, were found in the available safety documentation. The standard procedure is to dispose of the neat compound or any contaminated materials through a certified chemical waste handler.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of Tiglylcarnitine-d3.

Tiglylcarnitine-d3 Disposal Workflow

References

• 1. fishersci.de [fishersci.de]
• 2. sigmaaldrich.com [sigmaaldrich.com]